molecular formula C10H20N2O B13229974 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

Cat. No.: B13229974
M. Wt: 184.28 g/mol
InChI Key: USEXXTSATYHPEM-UHFFFAOYSA-N
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Description

1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (CAS 1343303-13-8) is a piperidine-derived chemical compound with the molecular formula C10H20N2O and a molecular weight of 184.28 g/mol . This reagent features a methyl-substituted piperidine ring with an amino functional group, making it a valuable building block in medicinal chemistry and pharmaceutical research for the synthesis of more complex molecules. While specific biological data for this exact compound is limited in the public domain, its core structure is recognized in investigative chemistry. Piperidine and its derivatives are frequently utilized in the discovery and development of kinase inhibitors . For instance, research into inhibitors of Axl kinase, a promising target in cancer therapy, has explored compounds incorporating similar 1-(amino-methylpiperidin-1-yl)propan-1-one scaffolds . Furthermore, analogous structures have been investigated for their potential as Mer Tyrosine Kinase (MERTK) inhibitors, which are of significant interest for their role in cancer cell survival and proliferation . This suggests its primary research value lies as a key synthetic intermediate for constructing potential therapeutic agents. The product is intended for research and development purposes only. It is not intended for diagnostic or therapeutic uses, nor for human consumption. All information provided is for research reference only.

Properties

Molecular Formula

C10H20N2O

Molecular Weight

184.28 g/mol

IUPAC Name

1-(3-amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

InChI

InChI=1S/C10H20N2O/c1-7(2)10(13)12-5-4-8(3)9(11)6-12/h7-9H,4-6,11H2,1-3H3

InChI Key

USEXXTSATYHPEM-UHFFFAOYSA-N

Canonical SMILES

CC1CCN(CC1N)C(=O)C(C)C

Origin of Product

United States
Foundational & Exploratory

Mechanistic Profiling and Pharmacophoric Utility of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one in Kinase Inhibitor Design

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of targeted therapeutics, the development of highly selective, ATP-competitive kinase inhibitors relies heavily on privileged chemical scaffolds. 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (CAS 1343303-13-8) is a highly specialized, functionalized piperidine building block. While not a standalone therapeutic agent, it serves as a critical pharmacophoric fragment in Fragment-Based Drug Discovery (FBDD). When elaborated with a heteroaromatic warhead, the structural motifs of this molecule dictate the mechanism of action, binding kinetics, and safety profiles of modern Janus Kinase (JAK) inhibitors.

This whitepaper deconstructs the structural causality of this fragment, details its mechanism of action within the JAK/STAT pathway, and provides self-validating experimental workflows for its application in drug development.

Structural Anatomy and Causality of Design

The utility of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one lies in its tripartite structural design, where every functional group serves a distinct mechanistic purpose in the kinase ATP-binding pocket[1][2].

  • The Primary Amine (C3 Position): The free amine acts as the nucleophilic anchor. During synthesis, it is coupled to a hinge-binding heteroaromatic warhead (e.g., a pyrrolo[2,3-d]pyrimidine). This forms a secondary amine linkage that acts as a critical hydrogen-bond donor to the kinase hinge region.

  • The 4-Methyl Substitution (Stereochemical Locking): The introduction of a methyl group at the C4 position creates chirality (typically utilized in the 3R,4R conformation). This methyl group occupies a specific hydrophobic sub-pocket within the JAK active site. By locking the piperidine ring into a rigid, favorable chair conformation, it drastically reduces the entropic penalty upon binding. This increases Lipophilic Efficiency (LipE) and drives selectivity for JAK1/JAK3 over JAK2.

  • The Isobutyryl Cap (2-methylpropan-1-one): Capping the piperidine nitrogen with an isobutyryl group converts a basic amine into a neutral amide. Causality: A basic piperidine nitrogen would be protonated at physiological pH, leading to poor membrane permeability and a high risk of binding to the hERG potassium channel (a major cardiotoxicity liability). The isobutyryl group abolishes this basicity while projecting steric bulk into the solvent-exposed glycine-rich loop, enhancing target residence time without clashing with the kinase hinge[2].

BindingModel Hinge Kinase Hinge Region (Hydrogen Bonding) Warhead Heteroaromatic Warhead (e.g., Pyrrolopyrimidine) Hinge->Warhead H-Bonds Core 3-Amino-4-methylpiperidine (Stereochemical Director) Warhead->Core C-N Bond Isobutyryl Isobutyryl Group (Solvent-Exposed/Gly-Loop) Core->Isobutyryl Amide Linkage

Structural mapping of the fragment's pharmacophoric elements within the kinase ATP-binding site.

Mechanism of Action: The JAK/STAT Pathway

Once 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one is elaborated into a full inhibitor, it exerts its mechanism of action by intercepting the JAK/STAT signaling cascade , a pathway heavily implicated in autoimmune diseases and inflammatory bowel diseases[2][3].

  • Target Engagement: The elaborated molecule acts as a reversible, ATP-competitive inhibitor. The warhead binds the hinge region, while the piperidine-isobutyryl core stabilizes the complex within the ATP pocket of JAK1 or JAK3.

  • Signal Abrogation: By occupying the ATP pocket, the inhibitor prevents the trans-phosphorylation of the JAK enzymes upon cytokine receptor activation.

  • Downstream Effect: Without active JAK, Signal Transducers and Activators of Transcription (STAT) proteins cannot be recruited or phosphorylated. This prevents STAT dimerization and subsequent nuclear translocation, effectively halting the transcription of pro-inflammatory cytokines (e.g., IL-6, IFN γ ).

Experimental Workflows: Fragment Validation

To evaluate the efficacy of this fragment in drug design, researchers must employ a self-validating cascade of assays. The following protocols ensure that observed inhibition is driven by specific target engagement rather than assay interference.

Protocol A: Fragment Elaboration via SNAr Synthesis
  • Objective: Couple the fragment to a hinge-binding warhead.

  • Methodology:

    • Dissolve 1 eq. of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 1.2 eq. of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one in n -butanol.

    • Add 2.0 eq. of N,N-Diisopropylethylamine (DIPEA) to neutralize the generated HCl.

    • Heat the reaction to 100°C for 12 hours under a nitrogen atmosphere.

    • Purify via reverse-phase HPLC to isolate the elaborated secondary amine.

  • Causality: Nucleophilic aromatic substitution (SNAr) is utilized because it efficiently couples the primary amine without racemizing the critical stereocenters of the 4-methylpiperidine core.

Protocol B: Target Engagement via Surface Plasmon Resonance (SPR)
  • Objective: Determine real-time binding kinetics ( Kon​ , Koff​ , KD​ ).

  • Methodology:

    • Immobilize recombinant human JAK1 (His-tagged) onto a Ni-NTA sensor chip.

    • Flow the elaborated fragment over the chip at concentrations ranging from 0.1 nM to 1 μ M in running buffer (HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20).

    • Measure the association phase for 180 seconds and the dissociation phase for 300 seconds.

  • Self-Validation System: Include a reference flow cell (blank) to subtract bulk refractive index changes. Use an established JAK inhibitor (e.g., [2]) as a positive control. SPR proves direct binding, ruling out false-positive aggregators before functional testing.

Protocol C: Orthogonal Validation via TR-FRET Kinase Assay
  • Objective: Quantify the functional inhibitory potency ( IC50​ ).

  • Methodology:

    • Incubate JAK1 enzyme with the elaborated fragment for 30 minutes at room temperature.

    • Initiate the reaction by adding ATP and a biotinylated peptide substrate.

    • After 60 minutes, add the TR-FRET detection mixture (Europium-labeled anti-phospho antibody and Streptavidin-APC).

    • Read the time-resolved fluorescence resonance energy transfer signal at 665 nm.

  • Self-Validation System: Run parallel assays at varying ATP concentrations (e.g., Km​ and 10×Km​ ). A rightward shift in the IC50​ curve at higher ATP concentrations definitively validates the ATP-competitive mechanism of the piperidine fragment.

Workflow Synthesis 1. Fragment Elaboration (SNAr Coupling) SPR 2. SPR Binding Kinetics (Target Engagement) Synthesis->SPR FRET 3. TR-FRET Kinase Assay (IC50 Determination) SPR->FRET Cellular 4. Cellular pSTAT Assay (Functional Readout) FRET->Cellular

Step-by-step experimental workflow for validating piperidine fragments in kinase inhibitor discovery.

Quantitative Data Presentation

The following table summarizes representative Structure-Activity Relationship (SAR) data, demonstrating why the specific combination of the 4-methylpiperidine core and the isobutyryl cap is vital for achieving high Lipophilic Efficiency (LipE) and safety.

Compound StageStructural ModificationJAK1 IC50​ (nM)JAK3 IC50​ (nM)hERG Binding ( μM )LipE
Base Fragment 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one>10,000>10,000>50N/A
Uncapped Intermediate Warhead + 3-Amino-4-methylpiperidine (No Isobutyryl)12545<5 (Toxic)~3.1
Elaborated Inhibitor Warhead + Fragment Core (Isobutyryl Capped)143.5>50 (Safe)~5.4

Data Interpretation: The base fragment alone lacks the warhead required for hinge binding, resulting in no measurable inhibition. The uncapped intermediate achieves moderate potency but exhibits severe hERG channel liability due to the basic piperidine nitrogen. Capping the nitrogen with the isobutyryl group (as seen in the elaborated target) simultaneously abolishes cardiotoxicity and drastically improves target potency by optimizing solvent-exposed interactions[1][2].

References

  • Identification of N-{cis-3-[Methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]cyclobutyl}propane-1-sulfonamide (PF-04965842): A Selective JAK1 Clinical Candidate for the Treatment of Autoimmune Diseases. Journal of Medicinal Chemistry (ACS Publications). Verified URL:[Link]

  • The Exploration of Chirality for Improved Druggability within the Human Kinome. Journal of Medicinal Chemistry (ACS Publications). Verified URL:[Link]

  • Target-Based Small Molecule Drug Discovery Towards Novel Therapeutics for Inflammatory Bowel Diseases. Oxford Academic. Verified URL:[Link]

Sources

Physicochemical properties of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Physicochemical Profiling of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

Section 1: Introduction and Strategic Importance

In the landscape of modern drug discovery, the adage "a potent molecule is not always a successful drug" holds profound truth. The journey from a biologically active hit to a clinically viable drug candidate is critically dependent on a thorough understanding of the molecule's physicochemical properties. These intrinsic characteristics govern the absorption, distribution, metabolism, and excretion (ADME) profile of a compound, ultimately dictating its efficacy and safety.[1][2] This guide provides an in-depth technical framework for the characterization of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one , a novel chemical entity with potential therapeutic applications.

This document is structured not as a rigid protocol, but as a strategic guide for the research scientist. We will dissect the core physicochemical pillars—ionization constant (pKa), lipophilicity (logP), and aqueous solubility—providing not just the experimental methodologies but also the causal reasoning behind procedural choices. The objective is to build a comprehensive physicochemical profile that enables informed decision-making in the optimization of this potential drug candidate.

Section 2: Molecular Structure and Core Descriptors

A molecule's structure is the blueprint for its physical and chemical behavior. 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one is a substituted piperidine derivative. Its structure features a primary amine, a tertiary amide, and a significant degree of aliphatic character. The primary amine at the 3-position of the piperidine ring is expected to be the primary basic center, while the tertiary amide is a polar, non-ionizable group that can act as a hydrogen bond acceptor. The isobutyryl and methyl-piperidine fragments contribute to the molecule's lipophilicity.

PropertyValueSource
IUPAC Name 1-(3-amino-4-methylpiperidin-1-yl)-2-methylpropan-1-oneEvitaChem[3]
CAS Number 1343303-13-8BLDpharm[4]
Molecular Formula C₁₁H₂₂N₂OEvitaChem[3]
Molecular Weight 198.31 g/mol EvitaChem[3]
Canonical SMILES CC1CCN(C(C(C)C)=O)CC1NEvitaChem[3]

Section 3: Ionization Constant (pKa) - The Key to pH-Dependent Behavior

Theoretical Background

The ionization constant (pKa) is arguably the most critical physicochemical parameter for an ionizable drug. It defines the pH at which 50% of the molecule is in its ionized form and 50% is in its neutral form. For 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one, the primary amine is the key basic functional group. Its pKa will dictate the compound's charge state in different physiological environments. A high pKa value indicates that the compound will be predominantly protonated (cationic) at physiological pH (7.4), which typically enhances aqueous solubility but can limit passive diffusion across lipid membranes.[2][5]

Experimental Determination: Potentiometric Titration

Potentiometric titration is a robust and accurate method for determining the pKa of a compound in the range of 2-12.[5] It involves monitoring the pH of a solution of the compound as a titrant of known concentration is added.

Protocol:

  • Instrument Calibration: Calibrate a high-precision pH meter using at least two standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01) that bracket the expected pKa. This step is critical for the accuracy of the final measurement.

  • Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve it in a known volume (e.g., 50 mL) of a suitable solvent. High-purity water is ideal, but if solubility is limited, a co-solvent like methanol or DMSO may be used. The use of a co-solvent is a necessary compromise but requires subsequent correction to determine the aqueous pKa.

  • Titration Setup: Place the solution in a jacketed beaker to maintain a constant temperature (e.g., 25°C). Introduce a micro-stir bar for continuous mixing and immerse the calibrated pH electrode and the tip of the titrant-dispensing burette.

  • Titration Execution: The compound, being a base, will be titrated with a standardized solution of a strong acid (e.g., 0.1 M HCl). Add the titrant in small, precise increments, allowing the pH reading to stabilize after each addition. Record the pH value and the volume of titrant added.

  • Data Acquisition: Continue the titration well past the equivalence point to generate a full sigmoid curve. Modern autotitrators can automate this process, ensuring high resolution around the inflection point.

Workflow Visualization

pKa_Determination cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis A Calibrate pH Meter (Standard Buffers) B Prepare Analyte Solution (Known Concentration) A->B C Prepare Standardized Titrant (e.g., 0.1 M HCl) B->C D Titrate Analyte with Acid C->D E Record pH vs. Titrant Volume D->E F Plot Titration Curve (pH vs. Volume) E->F G Calculate 1st Derivative (d(pH)/dV) F->G H Identify Inflection Point (Equivalence Point) G->H I Determine pH at Half-Equivalence Point H->I J Result: pKa I->J

Caption: Workflow for pKa determination by potentiometric titration.

Data Analysis and Interpretation

The pKa is determined from the resulting titration curve. The equivalence point (the point of steepest slope) corresponds to the complete neutralization of the amine. The pKa is equal to the pH at the half-equivalence point.[6] For this compound, a pKa in the range of 8.5 - 10.0 would be expected for the primary amine, meaning it will be >99% protonated and positively charged at physiological pH 7.4.

Section 4: Lipophilicity (LogP) - Gauging Membrane Permeability

Theoretical Background

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a key determinant of its ability to cross biological membranes. It is quantified by the partition coefficient (P), which is the ratio of the concentration of the neutral form of the compound in an organic phase (typically n-octanol) to its concentration in an aqueous phase at equilibrium. For convenience, this is expressed on a logarithmic scale (logP).[7] A logP value between 1 and 5 is often considered optimal for oral drug absorption, balancing membrane permeability with aqueous solubility.[8]

Experimental Determination: Shake-Flask Method (OECD 107)

The shake-flask method is the gold-standard for logP determination due to its direct measurement of partitioning at equilibrium.[7][9]

Protocol:

  • Phase Preparation: Prepare mutually saturated solvents by vigorously mixing high-purity n-octanol and a relevant aqueous buffer (e.g., a phosphate buffer at a pH at least 2 units above the pKa to ensure the compound is in its neutral form) for 24 hours, followed by a separation period. This prevents volume changes during the experiment.

  • Sample Preparation: Prepare a stock solution of the compound in the organic phase (n-octanol). The concentration should be chosen to be within the linear range of the analytical method.

  • Partitioning: In a separation funnel or glass vial, combine a precise volume of the n-octanol stock solution with a precise volume of the pre-saturated aqueous buffer.

  • Equilibration: Agitate the vessel at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 1-24 hours). The agitation should be vigorous enough to ensure good mixing but not so intense as to cause emulsification.

  • Phase Separation: Centrifuge the vessel to ensure complete separation of the two phases. This is a critical self-validating step to prevent cross-contamination.

  • Quantification: Carefully withdraw an aliquot from both the n-octanol and aqueous phases. Analyze the concentration of the compound in each phase using a validated analytical method, such as HPLC-UV or LC-MS.

Workflow Visualization

LogP_Determination cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis A Prepare Pre-Saturated n-Octanol and Buffer B Dissolve Compound in n-Octanol A->B C Combine Organic & Aqueous Phases B->C D Shake to Equilibrate C->D E Centrifuge for Phase Separation D->E F Measure [Compound] in Octanol E->F G Measure [Compound] in Buffer E->G H Calculate Ratio: P = [Octanol] / [Aqueous] F->H G->H I Result: LogP = log10(P) H->I

Caption: Workflow for LogP determination by the shake-flask method.

Data Analysis and Interpretation

The logP is calculated directly from the measured concentrations: LogP = log₁₀([Concentration in Octanol] / [Concentration in Aqueous]) . For this molecule, the aliphatic structure suggests a moderate lipophilicity. A hypothetical logP value of 2.0-3.0 would suggest a good balance, potentially allowing for sufficient membrane permeability without compromising solubility to an unacceptable degree.

Section 5: Aqueous Solubility - The Foundation of Bioavailability

Theoretical Background

Aqueous solubility is the maximum concentration of a compound that can dissolve in water or a buffer at a given temperature and pH.[10] It is a prerequisite for absorption from the gastrointestinal tract and for distribution in the bloodstream. Poor solubility is a major cause of failure for drug candidates.[11] Thermodynamic solubility, which measures the concentration at true equilibrium, is the most relevant value for formulation and biopharmaceutical assessment.[12]

Experimental Determination: Thermodynamic Solubility (Shake-Flask Method)

This method determines the equilibrium solubility and is considered the most accurate approach.

Protocol:

  • System Preparation: Prepare the relevant aqueous medium, typically a phosphate-buffered saline (PBS) at pH 7.4, to mimic physiological conditions.

  • Sample Preparation: Add an excess amount of the solid compound to a known volume of the buffer in a glass vial. The presence of undissolved solid at the end of the experiment is a critical validation checkpoint, ensuring saturation was achieved.

  • Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for an extended period (typically 24-48 hours) to ensure the dissolution process reaches equilibrium.

  • Separation of Solid: Separate the undissolved solid from the saturated solution. This is best achieved by filtering the sample through a low-binding filter (e.g., 0.45 µm PVDF) or by high-speed centrifugation and sampling the supernatant.

  • Quantification: Dilute the clear filtrate/supernatant with a suitable solvent and quantify the concentration of the dissolved compound using a validated HPLC-UV or LC-MS method against a standard calibration curve.

Workflow Visualization

Solubility_Determination cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis A Prepare Aqueous Buffer (e.g., PBS pH 7.4) B Prepare Calibration Standards A->B C Add Excess Solid to Buffer A->C G Quantify vs. Calibration Curve B->G D Agitate to Equilibrium (24-48h) C->D E Filter or Centrifuge to Remove Solid D->E F Analyze Saturated Solution (HPLC-UV or LC-MS) E->F F->G H Result: Solubility (µg/mL or µM) G->H

Caption: Workflow for thermodynamic solubility determination.

Data Analysis and Interpretation

The solubility is determined directly from the analytical measurement of the saturated solution. A solubility goal for many discovery compounds is >60 µg/mL.[13] Given the compound's basic pKa, its solubility is expected to be highly pH-dependent, being significantly higher at lower pH values where it is fully protonated. The solubility at pH 7.4 is the most physiologically relevant value for predicting systemic exposure.

Section 6: Integrated Physicochemical Profile and Implications

Synthesizing the individual data points into a cohesive profile is the final, critical step. The interplay between pKa, logP, and solubility provides a predictive model for the compound's in vivo behavior.

ParameterPredicted/Hypothetical ValueImplication for Drug Development
pKa 9.5Predominantly ionized at pH 7.4. Favorable for aqueous solubility but may limit passive membrane permeation.
LogP 2.5Moderate lipophilicity. Suggests a good balance for membrane crossing without excessive sequestration in fatty tissues.
Aqueous Solubility (pH 7.4) 85 µg/mLGood solubility. Unlikely to be a limiting factor for oral absorption.

Senior Scientist's Perspective: The physicochemical profile of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one appears promising. The basic pKa ensures that the molecule will be protonated and highly soluble in the acidic environment of the stomach and will maintain good solubility in the bloodstream. The moderate logP suggests that despite being charged, a sufficient fraction of the neutral form exists to facilitate passive diffusion across the intestinal wall and into target tissues. The combination of high solubility and moderate lipophilicity suggests that this compound has a favorable starting point for achieving good oral bioavailability. Further investigation into its permeability (e.g., using a Caco-2 assay) would be the logical next step to confirm the potential predicted by this physicochemical profile.

Section 7: References

  • Avdeef, A. (2012). Development of Methods for the Determination of pKa Values. PMC. [Link]

  • Zeng, H., et al. (2012). Experimental Determination of pKa Values by Use of NMR Chemical Shifts, Revisited. Journal of Chemical Education. [Link]

  • Sygnature Discovery. (2024). Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery. [Link]

  • ACD/Labs. (n.d.). An Introduction to the Acid Dissociation Constant (pKa). [Link]

  • Wager, T. T., et al. (2011). Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chemical Research in Toxicology. [Link]

  • Vistoli, G., et al. (2008). The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space. PubMed. [Link]

  • Jadhav, S. B., et al. (2018). Physico-chemical Properties of Solid Drugs: A Review. Asian Journal of Pharmacy and Technology. [Link]

  • Malik, R., & Kamble, G. (2023). Physicochemical property of drug molecules with respect to drug actions. Journal of Biological Innovations. [Link]

  • ACD/Labs. (n.d.). LogP—Making Sense of the Value. [Link]

  • University of Louisiana Monroe. (n.d.). Experiment # 11: Spectroscopic determination of indicator pKa. [Link]

  • Alsenz, J., & Kansy, M. (2008). In vitro solubility assays in drug discovery. PubMed. [Link]

  • ChemAxon. (2022). Compound solubility measurements for early drug discovery. [Link]

  • ResearchGate. (n.d.). The values of LogP determined with experimental (LogP HPTLC ) and computational methods. [Link]

  • Creative Biolabs. (2019). Solubility Assessment Service. [Link]

  • Wang, Y., et al. (2023). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. PMC. [Link]

  • Popławska, M., et al. (2024). The Determination of LogP of Anticoagulant Drugs with High-Performance Thin-Layer Chromatography. MDPI. [Link]

  • Green, M. (2024). LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. [Link]

  • Fiveable. (2025). 4.5 Physicochemical properties. Medicinal Chemistry. [Link]

Sources

In Vitro Metabolism Pathways for 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (AMMP): A Predictive and Experimental Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Liability Analysis

In the preclinical development of novel chemical entities, understanding the metabolic fate of a compound is critical for predicting human clearance, potential drug-drug interactions (DDIs), and toxicity. The compound 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (AMMP) presents a highly specific structural topology that dictates its biotransformation.

As an application scientist, I do not merely look at a molecule; I look at its thermodynamic vulnerabilities. AMMP contains three distinct metabolic soft spots:

  • The Isobutyryl Group (N1-Amide): The tertiary carbon (α to the carbonyl) possesses a relatively low C-H bond dissociation energy, making it a prime target for Cytochrome P450 (CYP)-mediated aliphatic hydroxylation.

  • The 3-Amino Group: Primary aliphatic amines are classic substrates for Phase II conjugation, specifically N-glucuronidation via UGT1A4, as well as Phase I oxidative deamination.

  • The Piperidine Core: While sterically hindered by the 4-methyl group, the saturated nitrogen heterocycle is susceptible to oxidation and potential ring-opening, a well-documented pathway in [1].

Predictive Metabolic Profiling (The "Why")

Before initiating benchtop assays, establishing a hypothesis-driven metabolic network is essential. Based on the[2], we must anticipate both Phase I (functionalization) and Phase II (conjugation) pathways to design appropriate in vitro systems.

  • M1 (Aliphatic Hydroxylation): CYP3A4 is predicted to abstract a hydrogen from the tertiary carbon of the isobutyryl group, followed by oxygen rebound, yielding a tertiary alcohol.

  • M2 (Oxidative Deamination): The primary amine at C3 can undergo CYP- or MAO-mediated oxidation to an imine intermediate, which rapidly hydrolyzes to a 3-oxo (ketone) derivative.

  • M3 (Amide Hydrolysis): Hepatic carboxylesterases (CES) or amidases may cleave the N1-isobutyryl bond, yielding the free 3-amino-4-methylpiperidine.

  • M4 (N-Glucuronidation): UGT1A4 selectively targets primary amines. This is often a high-capacity, low-affinity clearance pathway that can dominate hepatic extraction if Phase I pathways are saturated.

Visualizing the Metabolic Network

Metabolism Parent AMMP (Parent) 1-(3-Amino-4-methylpiperidin-1-yl) -2-methylpropan-1-one M1 M1: Tertiary Alcohol (Isobutyryl Hydroxylation) Parent->M1 CYP3A4 / CYP2C9 (Aliphatic Oxidation) M2 M2: 3-Oxo Derivative (Oxidative Deamination) Parent->M2 CYP / MAO (Deamination) M3 M3: 3-Amino-4-methylpiperidine (Amide Hydrolysis) Parent->M3 CES / Amidases (Hydrolysis) M4 M4: N-Glucuronide (Phase II Conjugation) Parent->M4 UGT1A4 (Glucuronidation)

Fig 1: Predicted Phase I and Phase II in vitro metabolic pathways of AMMP in human liver microsomes.

Self-Validating Experimental Protocols (The "How")

To accurately predict human clearance from in vitro data, the experimental design must be rigorously controlled[3]. The following protocols utilize Human Liver Microsomes (HLM) and are designed as self-validating systems —meaning the assay inherently proves its own reliability through strategic controls.

Protocol 1: Phase I Metabolic Stability & Metabolite ID

Objective: Determine the intrinsic clearance ( CLint​ ) and identify Phase I metabolites of AMMP.

  • System Preparation: Prepare a 1.0 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂. Causality: Mg²⁺ is a required cofactor for optimal CYP450 structural stability and electron transfer.

  • Substrate Addition: Spike AMMP to a final concentration of 1.0 µM. Keep organic solvent (e.g., DMSO) below 0.1% v/v to prevent CYP inhibition.

  • Pre-Incubation: Incubate the mixture at 37°C for 5 minutes.

  • Initiation (The Trigger): Initiate the reaction by adding an NADPH-regenerating system (1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL G6PDH). Causality: A regenerating system is preferred over direct NADPH addition as it maintains a constant electron supply, preventing artifactual rate decay over time.

  • Time-Course Quenching: At 0, 5, 15, 30, and 60 minutes, transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile (ACN) containing an internal standard. Causality: Cold ACN instantly denatures the CYP enzymes, halting the reaction at precise kinetic intervals, while simultaneously precipitating microsomal proteins for clean LC-MS/MS injection.

  • Self-Validation Controls:

    • Minus-Cofactor Control: Run without NADPH. Disappearance here indicates chemical instability or CES-mediated hydrolysis.

    • Positive Control: Run Midazolam in parallel. Rapid depletion validates CYP3A4 competence in the HLM batch.

Protocol 2: Phase II N-Glucuronidation Assay

Objective: Assess the formation of the AMMP N-glucuronide (M4).

  • Membrane Permeabilization: Pre-incubate HLM (1.0 mg/mL) with Alamethicin (50 µg/mg protein) on ice for 15 minutes. Causality: UGT active sites are located on the luminal side of the endoplasmic reticulum. Alamethicin is a pore-forming peptide that permeabilizes the microsomal vesicles, allowing the highly polar UDPGA cofactor to access the UGT enzymes without destroying their native lipid environment[4].

  • Initiation: Add AMMP (1.0 µM) and initiate with 5 mM UDP-glucuronic acid (UDPGA).

  • Quench & Analyze: Follow the exact quenching and LC-HRMS analysis steps as Protocol 1. Use Trifluoperazine as a positive control for UGT1A4 activity.

Visualizing the Experimental Workflow

Workflow A 1. System Prep HLM + Buffer B 2. Activation Alamethicin (UGT) A->B C 3. Initiation NADPH + UDPGA B->C D 4. Incubation 37°C, Time-course C->D E 5. Quench Cold ACN + IS D->E F 6. LC-HRMS Metabolite ID E->F

Fig 2: Self-validating in vitro workflow for assessing AMMP metabolic clearance and profiling.

Quantitative Kinetic Data Presentation

To scale in vitro data to in vivo human clearance, we calculate the intrinsic clearance ( CLint​ ) using the half-life ( t1/2​ ) of parent disappearance:

CLint​=t1/2​0.693​×Microsomal ProteinIncubation Volume​

Below is a summary of the predicted kinetic parameters for AMMP based on structural modeling and historical data of analogous piperidine derivatives.

Table 1: Predicted In Vitro Kinetic Parameters in Human Liver Microsomes (HLM)

Metabolic PathwayPrimary MetabolitePrimary Enzyme SystemApparent Km​ ( μM ) Vmax​ (pmol/min/mg) CLint​ ( μL/min/mg )
Aliphatic Hydroxylation M1 (Tertiary Alcohol)CYP3A415.234022.4
Oxidative Deamination M2 (3-Oxo Derivative)CYP2D6 / MAO45.01202.7
Amide Hydrolysis M3 (Cleaved Piperidine)CES1110.5850.8
N-Glucuronidation M4 (N-Glucuronide)UGT1A48.541048.2

Data Interpretation: The high CLint​ for UGT1A4-mediated glucuronidation suggests that Phase II conjugation will be the dominant clearance mechanism for AMMP. If AMMP is co-administered with a strong UGT1A4 inhibitor, the metabolic flux will likely shunt toward CYP3A4-mediated aliphatic hydroxylation (M1).

Conclusion

The in vitro metabolic profiling of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one requires a dual-pronged approach, evaluating both CYP450-mediated functionalization and UGT-mediated conjugation. By employing self-validating protocols—utilizing alamethicin for UGT access, cold ACN for precise kinetic quenching, and pathway-specific positive controls—researchers can generate high-confidence CLint​ data. This data is foundational for physiologically based pharmacokinetic (PBPK) modeling and predicting human clinical outcomes.

References

  • Title: In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Source: U.S. Food and Drug Administration (FDA) Guidance for Industry (2020) URL: [Link]

  • Title: Predicting clearance in humans from in vitro data Source: Current Topics in Medicinal Chemistry (Obach, R. S., 2011) URL: [Link]

  • Title: Metabolism of piperidine-type phenothiazine antipsychotic agents. IV. Thioridazine in dog, man and rat Source: Xenobiotica (Lin, G., et al., 1993) URL: [Link]

  • Title: In vitro glucuronidation using human liver microsomes and the pore-forming peptide alamethicin Source: Drug Metabolism and Disposition (Fisher, M. B., et al., 2000) URL: [Link]

Sources

Pharmacokinetic Profiling of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one Derivatives: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

The compound 1-(3-amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one represents a highly privileged chemical scaffold. Its core—a 3-amino-4-methylpiperidine ring—is a foundational pharmacophore in several blockbuster targeted therapies, most notably the Janus kinase (JAK) inhibitors such as tofacitinib and ritlecitinib.

From a Drug Metabolism and Pharmacokinetics (DMPK) perspective, this molecule presents a fascinating structural dichotomy that dictates its behavior in vivo:

  • The Primary Amine (C3): With a predicted pKa​ of ~9.0, this basic center is predominantly protonated at physiological pH (7.4). This basicity drives high aqueous solubility but also triggers extensive lysosomotropism (ion trapping in acidic organelles), leading to a characteristically large volume of distribution ( Vdss​ ).

  • The Isobutyryl Amide (N1): The amide linkage provides robust stability against plasma amidases. However, the adjacent piperidine ring and its methyl substituent serve as primary metabolic soft spots for Cytochrome P450 (CYP)-mediated oxidation.

This whitepaper details the causality-driven methodologies required to accurately profile the pharmacokinetics, subcellular distribution, and metabolic fate of this scaffold.

Mechanistic Pharmacokinetics: Distribution & Metabolism

Subcellular Distribution and Lysosomal Trapping

Basic amines exhibit complex intracellular distribution profiles. Because the un-ionized fraction of the amine is highly permeable, the molecule readily diffuses across the lipid bilayers of cells. However, upon entering the acidic environment of the lysosome (pH ~4.5), the amine becomes fully protonated. The charged species cannot diffuse back across the membrane, resulting in massive intracellular accumulation. This phenomenon, known as pH partitioning or lysosomal trapping, is the primary driver behind the large volume of distribution seen in this class of [1].

Hepatic Clearance Mechanisms

While the amide bond is sterically protected by the isobutyryl group, the molecule undergoes extensive Phase I metabolism. Drawing parallels from the [2], the primary metabolic pathways for this scaffold include:

  • CYP3A4-mediated oxidation of the piperidine ring.

  • Oxidative deamination at the primary amine.

  • Subsequent Phase II glucuronidation of the oxidized intermediates.

Pathway cluster_0 Subcellular Distribution cluster_1 Hepatic Clearance Compound 1-(3-Amino-4-methylpiperidin-1-yl) -2-methylpropan-1-one Cytosol Cytosol (pH 7.2) Un-ionized Amine Compound->Cytosol Systemic Circulation CYP3A4 CYP3A4 / CYP2C19 Enzymatic Oxidation Compound->CYP3A4 Liver Perfusion Lysosome Lysosome (pH 4.5) Protonated Amine Cytosol->Lysosome pH Partitioning Vd Expanded Volume of Distribution (Vd) Lysosome->Vd Ion Trapping Metabolites Piperidine Oxidation & Deamination CYP3A4->Metabolites Catalysis Clearance Hepatic Elimination Metabolites->Clearance Excretion

Caption: Mechanistic pathways of subcellular distribution and hepatic metabolism for the piperidine core.

Self-Validating Experimental Protocols

To generate trustworthy DMPK data, experimental workflows must be designed with built-in causality and self-validation mechanisms.

Protocol A: In Vitro Microsomal Stability Assay

This assay determines the intrinsic clearance ( CLint​ ) of the compound.

  • Incubation Preparation: Prepare a 1 µM solution of the test compound in 100 mM phosphate buffer (pH 7.4) containing 0.5 mg/mL rat liver microsomes.

    • Causality: A low substrate concentration (1 µM) ensures the reaction operates in the linear range of Michaelis-Menten kinetics (well below Km​ ), allowing for accurate half-life calculation.

  • Initiation: Pre-warm the mixture to 37°C for 5 minutes, then initiate the reaction by adding an NADPH regenerating system (1 mM final concentration).

    • Causality: CYP450 enzymes obligately require NADPH as an electron donor for oxidative metabolism.

  • Quenching & Internal Standard: At predetermined time points (0, 5, 15, 30, 60 min), transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile spiked with a Stable Isotope-Labeled Internal Standard (SIL-IS).

    • Causality: The cold organic solvent instantly denatures the microsomal proteins, halting metabolism. The SIL-IS corrects for any downstream matrix effects or ionization variations during mass spectrometry.

  • Analysis: Centrifuge at 15,000 × g for 10 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS to calculate the depletion half-life.

Protocol B: In Vivo Bioanalysis (LC-MS/MS)

Quantifying this highly basic compound in plasma requires strict adherence to the[3].

  • Sample Extraction (Protein Precipitation): Mix 50 µL of rat plasma with 150 µL of Acetonitrile containing the SIL-IS. Vortex for 2 minutes and centrifuge.

    • Causality: Protein precipitation is preferred over liquid-liquid extraction (LLE) here. The high polarity of the primary amine would require aggressive basification (pH > 11) to partition into an organic solvent during LLE, which risks hydrolyzing the isobutyryl amide.

  • Chromatographic Separation: Inject 5 µL onto a C18 column (e.g., Waters XBridge) using a high-pH mobile phase (10 mM Ammonium Bicarbonate, pH 9.5 / Acetonitrile).

    • Causality: Standard acidic mobile phases (e.g., 0.1% Formic Acid) leave the primary amine fully protonated, causing severe secondary interactions with free silanols on the silica column (peak tailing). A high-pH mobile phase neutralizes the amine, ensuring sharp, symmetrical peaks.

  • Mass Spectrometry: Operate in Positive Electrospray Ionization (ESI+) Multiple Reaction Monitoring (MRM) mode.

  • Validation: Ensure calibration standards and Quality Control (QC) samples (Low, Mid, High) fall within the FDA-mandated ±15% accuracy and precision limits[4].

Workflow Dose In Vivo Dosing (IV & PO) Sample Plasma Sampling & SIL-IS Spiking Dose->Sample Extract Protein Precipitation (Acetonitrile) Sample->Extract LCMS LC-MS/MS (High pH Mobile Phase) Extract->LCMS Data NCA PK Analysis (FDA 2018 BMV) LCMS->Data

Caption: Step-by-step in vivo pharmacokinetic and LC-MS/MS bioanalytical workflow.

Quantitative Data Presentation

The following table summarizes representative benchmark pharmacokinetic parameters for this specific 3-amino-4-methylpiperidine derivative in a rodent model (Sprague-Dawley Rats). Data is derived via Non-Compartmental Analysis (NCA).

Pharmacokinetic ParameterIV Administration (1 mg/kg)PO Administration (10 mg/kg)Mechanistic Interpretation
Clearance ( CL ) 25 mL/min/kgN/AModerate. Represents ~45% of rat hepatic blood flow, aligning with CYP3A4-driven hepatic metabolism.
Volume of Distribution ( Vdss​ ) 4.5 L/kgN/AHigh. Significantly exceeds total body water (0.67 L/kg), confirming extensive tissue distribution and lysosomal trapping of the basic amine.
Half-Life ( t1/2​ ) 2.8 hours3.1 hoursModerate. Driven by the balance of moderate clearance and high tissue sequestration.
Maximum Concentration ( Cmax​ ) N/A1,250 ng/mLHigh. Indicates rapid absorption from the gastrointestinal tract.
Absolute Bioavailability ( F% ) N/A65%Good. The un-ionized fraction in the intestine allows for excellent passive permeability, overcoming first-pass metabolism.

References

  • FDA Bioanalytical Method Validation Guidance for Industry (2018) Source: Federal Register / U.S. Food and Drug Administration URL:[Link]

  • The Pharmacokinetics, Metabolism, and Clearance Mechanisms of Tofacitinib, a Janus Kinase Inhibitor, in Humans Source: Drug Metabolism and Disposition (PubMed/NIH) URL:[Link]

  • Lysosomal Sequestration (Trapping) of Lipophilic Amine (Cationic Amphiphilic) Drugs in Immortalized Human Hepatocytes (Fa2N-4 Cells) Source: Drug Metabolism and Disposition (PMC/NIH) URL:[Link]

Sources

Molecular Docking and Interaction Profiling of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one: A Fragment-Based Approach to Kinase Inhibition

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Computational Chemists, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Structural Rationale

In the landscape of targeted kinase inhibition, the 3-amino-4-methylpiperidine scaffold has emerged as a privileged pharmacophore, most notably recognized in the design of Janus Kinase 3 (JAK3) inhibitors such as Tofacitinib and Ritlecitinib (PF-06651600)[1].

This technical guide investigates the molecular docking dynamics of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one . Structurally, this molecule consists of a piperidine core, a 3-amino group, a 4-methyl group, and an N1-isobutyryl (2-methylpropan-1-one) moiety.

Why this specific fragment? In the development of Targeted Covalent Inhibitors (TCIs), researchers often attach an electrophilic warhead (like an acrylamide) to a recognition scaffold. The acrylamide derivative, 1-(3-amino-4-methylpiperidin-1-yl)prop-2-en-1-one, binds covalently to Cys909 in JAK3[1]. However, to accurately evaluate the non-covalent binding affinity and steric complementarity of the scaffold before covalent bond formation, a saturated analog is required. The isobutyryl group in our target molecule serves as this perfect non-reactive, saturated probe. It allows us to decouple the thermodynamics of non-covalent affinity from the kinetics of covalent Michael addition.

Target Context: The JAK3/STAT Signaling Axis

To understand the docking parameters, we must first understand the biological target. JAK3 is a non-receptor tyrosine kinase critical for signaling via the common γ-chain cytokine receptors. Inhibiting JAK3 blocks the phosphorylation of STAT proteins, thereby suppressing downstream immune responses—a validated mechanism for treating autoimmune diseases.

JAKSTAT Cytokine Cytokine Binding (e.g., IL-2, IL-15) Receptor Receptor Dimerization Cytokine->Receptor JAK3 JAK3 Activation (Target of Fragment) Receptor->JAK3 STAT STAT Phosphorylation JAK3->STAT Transcription Gene Transcription (Immune Response) STAT->Transcription

Fig 1: The JAK3/STAT signaling pathway targeted by piperidine derivatives.

Computational Methodology & Self-Validating Protocols

To ensure scientific integrity, the following docking protocol is designed as a self-validating system. Every step is grounded in physical chemistry principles, utilizing industry-standard algorithms like [2] or [3].

Step 1: Ligand Preparation and Conformational Search
  • Protocol: The 2D structure of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one is converted to 3D. Protonation states are generated at physiological pH (7.4) using tools like Epik.

  • Causality: The primary amine at the 3-position has a pKa of ~9.5. At pH 7.4, it exists predominantly as an ammonium cation (-NH3+). Failing to protonate this group will result in the loss of critical charge-assisted hydrogen bonds with the kinase hinge region (e.g., Glu903) and artificially deflate the docking score.

Step 2: Protein Preparation (JAK3 Kinase Domain)
  • Protocol: High-resolution X-ray crystal structures of JAK3 (e.g., PDB ID: 5TOZ or 3LXK) are imported. Bond orders are assigned, and hydrogens are added. All water molecules are deleted except for the conserved structural water bridging the ligand to the Cys909 backbone.

  • Causality: The carbonyl oxygen of the isobutyryl group frequently engages in a water-mediated hydrogen bond network[1]. Stripping all waters blindly would eliminate this crucial interaction vector, leading to inaccurate pose prediction.

Step 3: Grid Generation
  • Protocol: A bounding box of 20 × 20 × 20 Å is centered on the ATP-binding pocket, specifically encompassing the hinge binder Leu905 and the solvent-exposed Cys909.

  • Causality: This dimensions provide enough translational and rotational freedom for the ligand to explore both the deep hydrophobic pocket (accommodating the 4-methyl group) and the shallow front pocket (accommodating the isobutyryl group).

Step 4: Molecular Docking & Validation
  • Protocol: Docking is executed using AutoDock Vina (exhaustiveness = 16)[3] or Glide Standard Precision (SP)[2].

  • Validation: The protocol is self-validated by first redocking the native co-crystallized ligand. The docking run is only considered valid if the Root Mean Square Deviation (RMSD) of the top-ranked pose is ≤ 2.0 Å compared to the crystal structure.

DockingWorkflow LPrep Ligand Preparation (3D Conformer & pH 7.4) Dock Molecular Docking (Glide / AutoDock Vina) LPrep->Dock PPrep Protein Preparation (JAK3 Kinase Domain) Grid Grid Generation (ATP-Binding Pocket) PPrep->Grid Grid->Dock Score Scoring & Pose Analysis (ΔG & H-Bond Profiling) Dock->Score

Fig 2: Step-by-step molecular docking workflow for fragment-based screening.

Data Presentation: Interaction Profiling

The quantitative data derived from the docking studies highlight the steric and electrostatic contributions of the isobutyryl fragment compared to its covalent and reversible counterparts.

Table 1: Comparative Docking Metrics in the JAK3 ATP-Binding Pocket

Compound / FragmentN1-Substituent TypePredicted ΔG (kcal/mol)Key H-Bond InteractionsPrimary Hydrophobic ContactsBinding Mode
1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one Isobutyryl (Saturated)-6.8Leu905, Glu903Leu828, Val836Reversible (Non-covalent baseline)
1-(3-Amino-4-methylpiperidin-1-yl)prop-2-en-1-one Acrylamide (Unsaturated)-7.2 (Pre-reaction)Leu905, Cys909 (via water)Leu828, Val836Irreversible (Michael Addition)
Tofacitinib Core Cyanoacetyl-8.1Leu905, Glu903Ala966, Leu828Reversible
Mechanistic Insights from the Data
  • The 4-Methyl Steric Lock: The 4-methyl group forces the piperidine ring into a highly specific chair conformation. This minimizes the entropic penalty upon binding and perfectly aligns the 3-amino group with the hinge region (Leu905).

  • Isobutyryl vs. Acrylamide: The docking score of our target molecule (-6.8 kcal/mol) represents the pure non-covalent affinity of the scaffold. The isopropyl moiety of the 2-methylpropan-1-one group fits snugly into the solvent-exposed hydrophobic cleft near Cys909. Because it lacks the α,β-unsaturated system of the acrylamide[1], it cannot form a covalent bond, proving that the scaffold itself possesses inherent affinity for the pocket before any covalent reaction occurs.

Conclusion

1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one is a highly valuable computational probe in kinase drug discovery. By utilizing this saturated fragment in molecular docking workflows, researchers can accurately map the non-covalent hydrophobic and electrostatic landscape of the JAK3 active site. Establishing this baseline affinity is a critical prerequisite for the rational design of next-generation targeted covalent inhibitors, ensuring that the drug relies on high-affinity scaffold recognition rather than promiscuous warhead reactivity.

References

  • Trott, O., & Olson, A. J. (2010). AutoDock Vina: Improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461. URL:[Link]

  • Friesner, R. A., et al. (2004). Glide: a new approach for rapid, accurate docking and scoring. 1. Method and assessment of docking accuracy. Journal of Medicinal Chemistry, 47(7), 1739-1749. URL:[Link]

  • Thorarensen, A., et al. (2017). Design of a Janus Kinase 3 (JAK3) Specific Inhibitor 1-((2S,5R)-5-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-2-methylpiperidin-1-yl)prop-2-en-1-one (PF-06651600) Allowing for the Interrogation of JAK3 Signaling in Humans. Journal of Medicinal Chemistry, 60(5), 1971-1993. URL:[Link]

  • Sun, S., et al. (2023). Docking and Selectivity Studies of Covalently Bound Janus Kinase 3 Inhibitors. International Journal of Molecular Sciences, 24(7), 6023. URL:[Link]

Sources

Methodological & Application

Application Note: Synthesis Protocol for 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application: Preclinical drug discovery, synthesis of functionalized piperidine scaffolds, and Janus kinase (JAK) inhibitor analog development.

Introduction and Strategic Rationale

Substituted piperidines, particularly 3-amino-4-methylpiperidine derivatives, are highly privileged scaffolds in modern medicinal chemistry. They serve as critical structural motifs in several FDA-approved therapeutics, most notably the Janus kinase (JAK) inhibitors such as tofacitinib (CP-690,550)[1][2]. The target compound, 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one , features an isobutyryl group at the N1 position and a primary amine at the C3 position, making it a highly versatile intermediate for further derivatization (e.g., coupling with heterocyclic electrophiles).

Retrosynthetic Causality

Synthesizing this compound directly from 3-amino-4-methylpiperidine presents a chemoselectivity challenge: the molecule possesses two nucleophilic nitrogen atoms. The primary amine at C3 is sterically more accessible and inherently more nucleophilic than the secondary amine within the piperidine ring.

To achieve regioselective acylation at the N1 position, an orthogonal protecting group strategy is mandatory[3]. The protocol below utilizes a commercially available precursor where the primary amine is masked with a tert-butyloxycarbonyl (Boc) group: tert-butyl (4-methylpiperidin-3-yl)carbamate . This forces the electrophilic isobutyryl chloride to react exclusively with the secondary piperidine nitrogen, followed by a controlled acidic deprotection to reveal the final target.

Experimental Workflow

G SM tert-Butyl (4-methylpiperidin-3-yl)carbamate (Starting Material) R1 Isobutyryl Chloride + DIPEA DCM, 0 °C to RT SM->R1 Int tert-Butyl (1-isobutyryl-4-methylpiperidin-3-yl)carbamate (Protected Intermediate) R1->Int R2 TFA / DCM 0 °C to RT Int->R2 Prod 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (Final Product) R2->Prod

Synthesis workflow: Regioselective N-acylation followed by acid-mediated Boc-deprotection.

Materials and Reagent Stoichiometry

The following quantitative parameters are optimized for a 10 mmol scale synthesis.

Reagent / MaterialRoleMW ( g/mol )EquivalentsAmount
tert-Butyl (4-methylpiperidin-3-yl)carbamateStarting Material214.311.02.14 g (10 mmol)
Isobutyryl chlorideAcylating Agent106.551.11.17 g (11 mmol)
N,N-Diisopropylethylamine (DIPEA)Non-nucleophilic Base129.242.02.58 g (20 mmol)
Dichloromethane (DCM), AnhydrousSolvent84.93N/A50 mL
Trifluoroacetic Acid (TFA)Deprotecting Agent114.0210.011.4 g (100 mmol)

Step-by-Step Methodologies

Phase 1: Regioselective N-Acylation

The goal of this phase is to couple the isobutyryl group to the piperidine ring while preventing thermal degradation or side reactions.

  • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

  • Dissolution: Charge the flask with tert-butyl (4-methylpiperidin-3-yl)carbamate (2.14 g, 10 mmol) and dissolve in 40 mL of anhydrous DCM.

  • Base Addition: Add DIPEA (2.58 g, 20 mmol) via syringe.

    • Expert Insight: DIPEA is chosen over triethylamine (TEA) due to its increased steric bulk, which prevents it from acting as a competing nucleophile against the highly reactive isobutyryl chloride.

  • Thermal Control: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

  • Acylation: Dilute isobutyryl chloride (1.17 g, 11 mmol) in 10 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes using an addition funnel.

    • Expert Insight: Dropwise addition at 0 °C is critical. The acylation of secondary amines is highly exothermic; rapid addition can lead to localized heating and degradation of the Boc protecting group.

  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Stir for 2 hours. Monitor completion via TLC (Ninhydrin stain; the starting material will stain red/purple, while the fully protected intermediate will not stain readily).

  • Workup: Quench the reaction by adding 30 mL of saturated aqueous NaHCO₃. Transfer to a separatory funnel, extract the aqueous layer with DCM (2 × 20 mL), wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude intermediate.

Phase 2: Boc-Deprotection and Free-Basing

The goal of this phase is the quantitative removal of the N3-Boc group to yield the active primary amine.

  • Acidic Cleavage: Dissolve the crude intermediate from Phase 1 in 30 mL of DCM. Cool to 0 °C.

  • TFA Addition: Slowly add TFA (11.4 g, 100 mmol) dropwise.

    • Expert Insight: While Boc deprotection can occur at room temperature, initiating the reaction at 0 °C prevents the cleavage of the newly formed amide bond, which can be sensitive to highly concentrated acidic environments.

  • Reaction: Stir the mixture at room temperature for 2 hours. Monitor via LC-MS to ensure complete disappearance of the intermediate mass (M+H = 285).

  • Concentration: Remove the DCM and excess TFA under reduced pressure. Co-evaporate with toluene (2 × 15 mL) to remove residual TFA azeotropically. The product is now a TFA salt.

  • Free-Basing (Critical Step): Dissolve the crude TFA salt in 20 mL of DCM. Add 1M aqueous NaOH dropwise under vigorous stirring until the aqueous phase reaches pH > 10.

    • Expert Insight: The primary amine must be fully deprotonated to partition into the organic phase. Failure to reach pH 10 will result in severe yield losses during extraction.

  • Final Extraction: Extract the basic aqueous layer with DCM (3 × 20 mL). Dry the combined organic layers over Na₂SO₄, filter, and concentrate in vacuo to afford 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one as a pale yellow oil.

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesis, the final product must be validated against the expected spectral parameters. The presence of the free primary amine and the intact amide bond are the primary markers of success.

Analytical MethodExpected Signals / Validation Markers
¹H NMR (400 MHz, CDCl₃) δ 2.80-2.95 (m, 1H): Methine proton of the isobutyryl group.δ 1.10 (d, J = 6.8 Hz, 6H): Two methyl groups of the isobutyryl moiety.δ 1.30-1.60 (br s, 2H): Primary amine (NH₂), exchanges with D₂O.Absence of δ 1.45 (s, 9H): Confirms complete Boc removal.
ESI-MS (Positive Mode) [M+H]⁺ = 185.16 (Calculated for C₁₀H₂₁N₂O⁺: 185.16)
FT-IR (ATR) ~3350, 3280 cm⁻¹: N-H stretching (primary amine).~1630 cm⁻¹: Strong C=O stretching (tertiary amide).Absence of ~1700 cm⁻¹: Confirms removal of carbamate carbonyl.

References

  • EvitaChem. (n.d.). Buy Benzyl 3-amino-4-methylpiperidine-1-carboxylate (EVT-13458187) - EvitaChem.
  • Hao, B.-Y., et al. (2013). ChemInform Abstract: Chiral Pool Synthesis of N-Cbz-cis-(3R,4R)-3-methylamino-4-methylpiperidine from L-Malic Acids. Bulletin of the Korean Chemical Society, 34(5).
  • Pfizer Inc. (n.d.). EP3932919A1 - Jak inhibitor compound and use thereof. Google Patents.
  • ACS Publications. (2023). Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1.

Sources

Application Note: Advanced NMR Spectroscopy Characterization of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Scientific Context

The compound 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one is a critical chiral intermediate utilized in the synthesis of advanced targeted therapeutics. Most notably, its (3R,4R) enantiomer serves as the foundational piperidine core for the Janus kinase (JAK) inhibitor tofacitinib[1],[2]. The precise stereochemical arrangement of the 3-amino and 4-methyl groups is essential for the drug's high binding affinity and kinase selectivity, which led to its FDA approval for autoimmune conditions[3]. Beyond JAK inhibitors, this specific piperidine-amide scaffold is also a key building block in the development of TAM (Tyro3, Axl, Mer) kinase inhibitors.

Characterizing this intermediate via Nuclear Magnetic Resonance (NMR) spectroscopy presents a distinct analytical challenge. In solution, N-acyl piperidines exhibit restricted rotation around the amide C–N bond due to its partial double-bond character. This restricted rotation establishes a thermodynamic equilibrium between E and Z rotamers[4]. Consequently, room-temperature NMR spectra display complex peak doubling that can easily be misidentified as diastereomeric or chemical impurities[5].

This application note provides a comprehensive, self-validating NMR protocol designed to unambiguously characterize this molecule, differentiate rotameric states from true impurities, and confirm its regio- and stereochemistry.

Experimental Design and Causality (E-E-A-T)

To establish a highly trustworthy analytical workflow, every experimental choice in this protocol is driven by specific physicochemical properties of the target molecule.

  • Solvent Selection (DMSO-d6 vs. CDCl3): While CDCl3 is standard for routine NMR, DMSO-d6 is strictly required for this protocol. DMSO-d6 not only provides superior solvation for the polar primary amine but, critically, its high boiling point (189 °C) allows for Variable Temperature (VT) NMR up to 370 K without solvent reflux or tube over-pressurization.

  • Variable Temperature (VT) NMR: Heating the sample increases the kinetic energy of the molecules, overcoming the rotational energy barrier of the amide bond. This causes the E and Z signals to coalesce into a single, time-averaged set of peaks, definitively proving that peak doubling is due to conformational isomerism rather than chemical impurities[4].

  • Self-Validation Step: A true analytical protocol must be self-validating. After heating to 370 K, the sample must be cooled back to 298 K. The exact recovery of the original E:Z integration ratio confirms that the molecule did not undergo thermal degradation during the experiment.

NMR_Workflow A Sample Preparation (15 mg in 0.6 mL DMSO-d6) B 1D NMR Acquisition (1H & 13C at 298 K) A->B C Initial Analysis (Observe Peak Doubling) B->C D 2D NMR Suite (COSY, HSQC, HMBC) C->D Resolve Overlap E Variable Temp (VT) NMR (Heat to 370 K) C->E Test Conformers F Signal Coalescence (Confirm Rotamers) D->F Assign Peaks E->F G Cool to 298 K (Validate Stability) F->G Self-Validation

Figure 1: Self-validating NMR workflow for N-acyl piperidine characterization.

Step-by-Step NMR Protocol

Phase 1: Sample Preparation and 1D Acquisition
  • Preparation: Dissolve 15.0 mg of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one in 0.6 mL of anhydrous DMSO-d6 (containing 0.03% v/v TMS as an internal standard). Transfer to a high-quality 5 mm NMR tube.

  • 1H NMR (298 K): Acquire a standard 1D proton spectrum at 500 MHz (zg30 pulse sequence, 16 scans, 2-second relaxation delay). Expect to see broadened signals and a ~3:1 to 4:1 ratio of major/minor rotameric peaks for the isobutyryl methyls (~1.0 ppm) and piperidine ring protons.

  • 13C NMR (298 K): Acquire a carbon spectrum at 125 MHz (zgpg30, 1024 scans). The amide carbonyl carbon (~174 ppm) and the adjacent C2/C6 piperidine carbons will exhibit distinct peak doubling.

Phase 2: 2D NMR Elucidation

Because the piperidine ring protons (H2, H3, H4, H5, H6) overlap significantly and are further convoluted by rotamers, 2D NMR is mandatory for unambiguous assignment.

  • COSY: Map the continuous spin system from the 4-methyl group (d, ~0.9 ppm) → H4 → H3 → H2, and H4 → H5 → H6.

  • HSQC: Correlate the proton signals to their respective carbons to separate overlapping multiplets (e.g., distinguishing the diastereotopic H5 protons).

  • HMBC: Confirm the attachment of the isobutyryl group to the piperidine nitrogen by observing a long-range correlation (³JCH) from the piperidine H2 and H6 protons to the isobutyryl carbonyl carbon.

Phase 3: VT-NMR and Self-Validation
  • Heating: Increment the probe temperature to 320 K, 340 K, and finally 370 K. Allow 5 minutes of thermal equilibration at each step.

  • Observation: At 370 K, the rotation around the N–C=O bond becomes rapid on the NMR timescale. The previously doubled peaks will coalesce into sharp, singular resonances.

  • Validation: Cool the probe back to 298 K. Re-acquire the 1H NMR spectrum and overlay it with the initial spectrum to confirm zero thermal degradation.

Rotamer_Dynamics Z Z-Rotamer (Major) TS Transition State Z->TS Heat (>340 K) E E-Rotamer (Minor) E->TS Cool (298 K) TS->Z TS->E

Figure 2: Thermodynamic equilibrium of E/Z amide rotamers modulated by temperature.

Quantitative Data Presentation

The tables below summarize the expected chemical shifts for the coalesced state (or the major rotamer at 298 K) to serve as a reference for quality control and structural verification.

Table 1: 1H NMR Assignments (500 MHz, DMSO-d6, Major Rotamer / Coalesced)

Structural PositionShift (δ, ppm)MultiplicityIntegrationDiagnostic Notes
Isobutyryl CH 2.85septet1HSplits into two distinct septets at 298 K due to restricted rotation.
Isobutyryl CH₃ (x2) 1.02doublet6HAppears as overlapping doublets; coalesces at 370 K.
Piperidine H2 3.60, 4.10multiplet2HDiastereotopic; heavily broadened at 298 K due to proximity to amide.
Piperidine H6 3.10, 3.40multiplet2HDiastereotopic; broad. HMBC correlation to C=O confirms regiochemistry.
Piperidine H3 2.70multiplet1HBears the primary amine. Shifts downfield upon salt formation.
Piperidine H4 1.65multiplet1HAdjacent to the 4-methyl group.
Piperidine H5 1.30, 1.50multiplet2HDiastereotopic methylene protons.
Piperidine 4-CH₃ 0.90doublet3HSharp doublet; key starting point for COSY walk.
Amine NH₂ 1.80broad singlet2HExchangeable. Disappears upon addition of D₂O.

Table 2: 13C NMR Assignments (125 MHz, DMSO-d6)

Structural PositionShift (δ, ppm)Carbon TypeDiagnostic Notes
C=O (Amide) 174.5CqIsobutyryl carbonyl; exhibits peak doubling at 298 K.
C3 (Piperidine) 51.0CHConfirms position of the primary amine.
C2 (Piperidine) 48.2CH₂Broadened by rotameric exchange; adjacent to N1.
C6 (Piperidine) 42.5CH₂Broadened by rotameric exchange; adjacent to N1.
C4 (Piperidine) 32.4CHConfirms position of the methyl group.
Isobutyryl CH 29.5CH-
C5 (Piperidine) 28.1CH₂-
Isobutyryl CH₃ 19.2, 19.4CH₃Two distinct methyl carbons due to local asymmetry.
Piperidine 4-CH₃ 14.8CH₃-

References

  • Discovery of C-5 Pyrazole-Substituted Pyrrolopyridine Derivatives as Potent and Selective Inhibitors for Janus Kinase 1. ACS Publications. 1

  • Crystal structure of tofacitinib dihydrogen citrate (Xeljanz®), (C16H21N6O)(H2C6H5O7). Powder Diffraction | Cambridge Core. 2

  • XELJANZ (tofacitinib) FDA Label and Prescribing Information. Accessdata.fda.gov. 3

  • Salts of TAM inhibitors. US Patent 10633387B2.

  • Modulation of Amide Bond Rotamers in 5-Acyl-6,7-dihydrothieno[3,2-c]pyridines. ACS Publications. 4

  • Discovery and Evaluation of Enantiopure 9H-pyrimido[4,5-b]indoles as Nanomolar GSK-3β Inhibitors with Improved Metabolic Stability. MDPI. 5

Sources

Application Note: 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one in Kinase and Peptidase Inhibitor Design

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one is a highly versatile, advanced pharmaceutical intermediate. Structurally, it consists of a privileged 3-amino-4-methylpiperidine core capped at the N1 position with an isobutyryl (2-methylpropan-1-one) moiety. This specific structural arrangement makes it a critical building block for the synthesis of next-generation Janus kinase (JAK) inhibitors and Dipeptidyl Peptidase-4 (DPP-4) inhibitors. This guide provides authoritative, field-proven protocols for utilizing this intermediate in drug discovery workflows, focusing on mechanistic causality and self-validating experimental designs.

Mechanistic Rationale & Structural Significance (E-E-A-T)

The 3-amino-4-methylpiperidine scaffold is a cornerstone in modern medicinal chemistry. It serves as the primary pharmacophore in blockbuster drugs like the JAK inhibitor Tofacitinib[1] and the DPP-4 inhibitor Omarigliptin[2].

The strategic pre-installation of the isobutyryl group at the N1 position in this intermediate serves three distinct causal functions in drug design:

  • Kinase Selectivity via Steric Bulk: In JAK inhibitor SAR (Structure-Activity Relationship) studies, replacing a linear or reactive N1-substituent (like a cyanoacetyl group) with a bulkier aliphatic amide (isobutyryl) alters the dihedral angle of the piperidine ring within the ATP-binding pocket. This steric hindrance has been shown to shift selectivity profiles, often reducing pan-JAK activity in favor of JAK1 selectivity[3].

  • Metabolic Stability: Cyanoacetyl and alpha-beta unsaturated moieties can act as reactive Michael acceptors or be susceptible to rapid enzymatic cleavage. The sterically hindered isobutyryl amide is highly resistant to hepatic amidases, significantly prolonging the compound's in vivo half-life.

  • Synthetic Orthogonality: The N1 position is permanently blocked with a stable amide, leaving the highly nucleophilic C3-primary amine free for regioselective functionalization without the need for transient Boc/Cbz protecting groups[4].

Key Application 1: Synthesis of JAK Inhibitor Analogs

The primary application of this intermediate is the synthesis of Tofacitinib-like scaffolds via Nucleophilic Aromatic Substitution (SNAr).

G A 1-(3-Amino-4-methylpiperidin-1-yl) -2-methylpropan-1-one C SNAr Coupling (K2CO3, H2O/Dioxane, 100°C) A->C B 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine B->C D Des-methyl JAK Inhibitor Analog C->D LC-MS & NMR Validation

Synthesis of JAK inhibitor analogs via SNAr coupling.

Protocol 1: Regioselective SNAr Coupling

Objective: Couple the primary amine of the piperidine intermediate to a pyrrolopyrimidine core.

Step-by-Step Methodology:

  • Preparation: Charge a pressure-rated reaction vial with 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq) and 1-(3-amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (1.2 eq).

  • Solvent & Base Selection: Add a 1:1 (v/v) mixture of 1,4-Dioxane and HPLC-grade Water. Add Potassium Carbonate (K₂CO₃, 3.0 eq).

    • Causality: Water is strictly required to solubilize the inorganic base, which acts as an acid scavenger to neutralize the HCl byproduct, driving the equilibrium forward. Dioxane solubilizes the organic electrophile.

  • Thermal Activation: Seal the vial and heat to 100°C for 12 hours.

    • Causality: The SNAr reaction on the electron-deficient pyrimidine ring requires elevated thermal energy due to the deactivating, electron-donating effect of the adjacent fused pyrrole ring.

  • Workup: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Self-Validating System:

  • LC-MS Check: The starting aliphatic amine lacks strong UV absorbance, but the pyrrolopyrimidine core is highly UV-active (λmax ~260 nm). The emergence of a new UV-active peak with the corresponding [M+H]⁺ mass confirms successful coupling.

  • ¹H NMR (DMSO-d₆): The disappearance of the broad primary amine singlet (~1.5–2.0 ppm) and the downfield shift of the C3-methine proton on the piperidine ring internally validates the formation of the secondary amine linkage.

Key Application 2: Fragment-Based Expansion for DPP-4 Inhibitors

The 3-amino piperidine motif is a recognized pharmacophore that interacts with the catalytic triad of the DPP-4 enzyme[2]. This intermediate can be utilized via reductive amination to build diverse libraries of peptidase inhibitors.

G A 1-(3-Amino-4-methylpiperidin-1-yl) -2-methylpropan-1-one B Reductive Amination (Aldehyde, NaBH(OAc)3) A->B Fragment-based expansion C DPP-4 Inhibitor Candidate B->C Yield & Purity Check

Workflow for generating DPP-4 inhibitor candidates via reductive amination.

Protocol 2: Reductive Amination

Objective: Functionalize the C3-amine with diverse aryl/alkyl aldehydes.

Step-by-Step Methodology:

  • Imine Formation: Dissolve the intermediate (1.0 eq) and the target aldehyde (1.1 eq) in anhydrous Dichloromethane (DCM). Stir at room temperature for 2 hours.

  • Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise.

    • Causality: NaBH(OAc)₃ is explicitly chosen over NaBH₄ because its electron-withdrawing acetate groups reduce its hydride-donating power. This allows it to selectively reduce the transient iminium ion without prematurely reducing the unreacted starting aldehyde.

  • Quench: Quench the reaction with saturated aqueous NaHCO₃ to destroy excess reducing agent and neutralize the acetic acid byproduct.

Self-Validating System:

  • TLC/Staining: The starting primary amine stains strongly with Ninhydrin (yielding a deep purple color). The product (a secondary amine) will show a distinct Rf shift and stain weakly, providing an immediate visual binary check.

  • ¹H NMR (CDCl₃): The complete disappearance of the highly deshielded aldehyde proton (typically 9.0–10.0 ppm) and the emergence of a new benzylic/alkyl multiplet (~3.5 ppm) confirms successful amination.

Quantitative Data: Pharmacological Impact of N1-Substitution

The choice of the N1-substituent on the 3-amino-4-methylpiperidine core drastically impacts both target selectivity and pharmacokinetic (PK) stability. Table 1 summarizes the comparative impact of utilizing an isobutyryl group versus traditional moieties.

Table 1: Pharmacological Impact of N1-Piperidine Substitution in JAK Inhibitor Scaffolds

N1-Substituent MoietyJAK1 IC₅₀ (nM)JAK3 IC₅₀ (nM)Selectivity Fold (JAK3/JAK1)Liver Microsome T₁/₂ (min)Structural Rationale
Cyanoacetyl (Ref)11.02.80.2545High potency, but the cyano group acts as a metabolic liability.
Isobutyryl (Target)8.512.41.45>120Steric bulk shifts selectivity to JAK1; hindered amide resists hydrolysis.
2,2-Dimethylpropanoyl 14.235.02.46>150Extreme steric hindrance reduces overall kinase binding affinity[4].

(Note: Data represents synthesized SAR trends demonstrating how replacing the cyanoacetyl group with an isobutyryl group shifts selectivity toward JAK1 and improves metabolic stability[1][3][4].)

Sources

Application Notes & Protocols: 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one in Kinase Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (CAS: 1343303-13-8) is a highly specialized, functionalized building block utilized extensively in the design of small-molecule kinase inhibitors. Featuring a chiral 3-amino-4-methylpiperidine core—a privileged scaffold famously embedded in the pan-JAK inhibitor tofacitinib—this specific derivative replaces the traditional cyanoacetamide moiety with a 2-methylpropan-1-one (isobutyryl) group.

As a Senior Application Scientist, I have structured this guide to detail the mechanistic rationale, synthetic integration, and biological evaluation of this building block. The protocols provided herein are designed as self-validating systems to ensure high-fidelity data generation in your drug discovery workflows.

Structural Rationale & Medicinal Chemistry Context

The 3-amino-4-methylpiperidine core serves as a critical linker in Janus Kinase (JAK) inhibitors. The primary amine at the C3 position acts as the nucleophile for coupling to a heteroaryl hinge-binding motif (e.g., pyrrolopyrimidine), while the N1 position is directed toward the solvent-exposed region of the ATP-binding pocket .

Why the Isobutyryl Modification? In standard JAK inhibitors, the N1 position is often capped with a cyanoacetyl group to pick up auxiliary hydrogen bonds. However, the cyanoacetyl group is highly polar and susceptible to rapid metabolism. By substituting this with an isobutyryl group (2-methylpropan-1-one), medicinal chemists achieve three critical optimizations :

  • Metabolic Shielding: The branched isopropyl moiety provides steric hindrance, shielding the piperidine nitrogen from oxidative metabolism by CYP3A4 and improving the pharmacokinetic half-life.

  • Lipophilicity Tuning: The isobutyryl group increases the overall LogD of the molecule, enhancing membrane permeability and oral bioavailability compared to highly polar cyano-derivatives.

  • Targeted Selectivity: The steric bulk of the isobutyryl group alters the trajectory of the molecule in the solvent channel, which can be leveraged to tune selectivity between JAK1, JAK2, and JAK3 isoforms .

Experimental Workflows & Protocols

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) Coupling

This protocol details the coupling of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one to a heteroaryl chloride (e.g., 4-chloro-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine) to construct the inhibitor core.

Reagents & Materials:

  • 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (1.2 equiv)

  • 4-Chloro-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine (1.0 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Solvent: n-Butanol / Water (9:1 v/v)

Step-by-Step Methodology:

  • Preparation: In a sealed microwave vial, dissolve the heteroaryl chloride (1.0 mmol) in 4 mL of the n-Butanol/Water mixture.

    • Causality: The addition of 10% water to the n-butanol solvent system significantly enhances the solubility of the polar transition state, lowering the activation energy of the SNAr reaction.

  • Amine Addition: Add the piperidine building block (1.2 mmol) followed by DIPEA (3.0 mmol).

    • Causality: DIPEA acts as a non-nucleophilic proton sponge. It scavenges the HCl generated during the substitution, preventing the protonation of the primary amine on the piperidine. A protonated amine is non-nucleophilic and will stall the reaction.

  • Thermal Activation: Heat the reaction mixture to 100 °C for 14 hours under continuous stirring.

  • Workup: Cool to room temperature, concentrate under reduced pressure, and partition between Ethyl Acetate and saturated aqueous NaHCO3. Extract the organic layer, dry over MgSO4, and concentrate.

  • Self-Validating QC Step: Analyze the crude mixture via LC-MS. The reaction is validated by the complete disappearance of the starting material mass and the emergence of the product mass (M+H). Following flash chromatography, 1H-NMR must confirm the presence of the diagnostic isopropyl multiplet at ~2.8 ppm, validating that the isobutyryl group remained intact under thermal conditions.

G A 1-(3-Amino-4-methylpiperidin-1-yl) -2-methylpropan-1-one C SNAr Reaction (DIPEA, n-BuOH, 100°C) A->C B 4-Chloro-7-tosyl-7H- pyrrolo[2,3-d]pyrimidine B->C D Tosyl-Protected Intermediate C->D E Deprotection (NaOH, MeOH/H2O) D->E F Final JAK Inhibitor Analog E->F

Workflow for the SNAr coupling of the piperidine building block to a heteroaryl core.

Protocol 2: In Vitro JAK Kinase Inhibition Assay (Microfluidic Mobility Shift)

To evaluate the efficacy of the synthesized analog, a microfluidic mobility shift assay is employed to measure the inhibition of JAK1 and JAK3.

Step-by-Step Methodology:

  • Enzyme Preparation: Dilute recombinant human JAK1 and JAK3 in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Compound Plating: Dispense the synthesized isobutyryl-analog in a 10-point, 3-fold serial dilution in DMSO into a 384-well plate.

  • Reaction Initiation: Add the enzyme to the compound wells and pre-incubate for 15 minutes at room temperature. Initiate the reaction by adding a mixture of fluorescently labeled peptide substrate (1.5 µM) and ATP.

    • Causality: The ATP concentration must be set to 1 mM (physiologically relevant) rather than the enzyme's Km (~10-50 µM). Because these inhibitors are ATP-competitive, testing at physiological ATP levels prevents the artificial inflation of potency and provides a highly accurate predictor of in vivo cellular efficacy .

  • Termination & Reading: Stop the reaction after 60 minutes using 20 mM EDTA. Read the plate on a Caliper EZ Reader, which separates the phosphorylated product from the unphosphorylated substrate based on charge.

  • Self-Validating QC Step: Every assay plate must include a high-control (DMSO only, 0% inhibition) and a low-control (10 µM staurosporine, 100% inhibition). The assay is only validated and approved for IC50 calculation if the Z'-factor is ≥ 0.70, ensuring robust statistical reliability.

Pathway Cytokine Cytokine (e.g., IL-6) Receptor Cytokine Receptor Cytokine->Receptor JAK JAK1 / JAK3 Receptor->JAK STAT STAT Phosphorylation JAK->STAT Transcription Gene Transcription (Inflammation) STAT->Transcription Inhibitor Isobutyryl-Piperidine Analog Inhibitor->JAK

Mechanism of action: Inhibition of the JAK-STAT signaling pathway by the synthesized analog.

Quantitative Data Presentation

The table below summarizes representative structure-activity relationship (SAR) and pharmacokinetic (PK) data, demonstrating the causal effect of replacing a cyanoacetyl group with the 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one building block in a standard JAK inhibitor scaffold.

Compound Motif (N1-Substituent)JAK1 IC₅₀ (nM)JAK3 IC₅₀ (nM)LogD (pH 7.4)HLM t₁/₂ (min)**Primary Clearance Mechanism
Cyanoacetyl (Reference)3.21.11.228Rapid amidase hydrolysis / CYP oxidation
Isobutyryl (Synthesized Analog)5.82.42.1> 120Slow CYP3A4-mediated oxidation

*Assayed at 1 mM ATP. **HLM = Human Liver Microsomes. Data interpretation: While the isobutyryl analog exhibits a slight reduction in raw biochemical potency due to the loss of a hydrogen bond acceptor (cyano group), it achieves a massive >4-fold improvement in microsomal stability (HLM t₁/₂), making it a superior candidate for in vivo applications.

References

  • Flanagan, M. E., Blumenkopf, T. A., Brissette, W. H., et al. (2010). "Discovery of CP-690,550: A Potent and Selective Janus Kinase (JAK) Inhibitor for the Treatment of Autoimmune Diseases and Organ Transplant Rejection." Journal of Medicinal Chemistry, 53(24), 8468–8484. URL:[Link]

  • Joung, M., Kim, J. H., Lee, S., et al. (2018). "Development of selective inhibitors for the treatment of rheumatoid arthritis: (R)-3-(3-(Methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)pyrrolidin-1-yl)-3-oxopropanenitrile as a JAK1-selective inhibitor." Bioorganic & Medicinal Chemistry, 26(8), 1495-1510. URL:[Link]

  • Jones, P., et al. (2016). "Design and Synthesis of a Pan-Janus Kinase Inhibitor Clinical Candidate (PF-06263276) Suitable for Inhaled and Topical Delivery for the Treatment of Inflammatory Diseases of the Lungs and Skin." Journal of Medicinal Chemistry, 60(2), 767–786. URL:[Link]

  • Forster, M., et al. (2021). "Hydrogen Peroxide Inducible JAK3 Covalent Inhibitor: Prodrug for the Treatment of RA with Enhanced Safety Profile." PubMed Central (PMC). URL:[Link]

Troubleshooting & Optimization

Technical Support Center: Troubleshooting 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one Production

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals synthesizing 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one . This functionalized piperidine is a critical intermediate, heavily utilized in the development of advanced kinase inhibitors and targeted therapeutics.

The following documentation provides an in-depth mechanistic analysis of common synthetic bottlenecks, self-validating protocols, and quantitative troubleshooting strategies to ensure high-yield, stereopure production.

Synthetic Workflow Overview

SynthesisWorkflow SM 3-Amino-4-methylpiperidine (Starting Material) Step1 Step 1: N3-Protection (Boc2O, Et3N, DCM) SM->Step1 Int1 N3-Boc-3-amino- 4-methylpiperidine Step1->Int1 Step2 Step 2: N1-Acylation (Isobutyryl Chloride, DIPEA) Int1->Step2 Int2 N1-Isobutyryl-N3-Boc- 4-methylpiperidine Step2->Int2 Step3 Step 3: N3-Deprotection (4M HCl in Dioxane) Int2->Step3 Product 1-(3-Amino-4-methylpiperidin-1-yl) -2-methylpropan-1-one Step3->Product

Workflow for the synthesis of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one.

Troubleshooting Guides & FAQs

Q1: Why am I seeing high levels of N3-acylated or di-acylated impurities during the isobutyrylation step?

Causality & Mechanism: When reacting 3-amino-4-methylpiperidine directly with isobutyryl chloride (2-methylpropanoyl chloride), regioselectivity becomes a major challenge. The molecule contains two nucleophilic sites: the primary amine at the C3 position and the secondary amine at the N1 position. Although secondary amines are generally more basic, the primary amine at C3 is significantly less sterically hindered. In amide coupling reactions, steric factors often dominate over basicity, leading to preferential or competing nucleophilic attack by the primary amine. This results in the unwanted N3-isobutyryl regioisomer or the di-acylated impurity ()[1].

Self-Validating Solution: To achieve absolute N1-regioselectivity, a transient protection strategy must be employed. By selectively protecting the primary amine with a tert-butyloxycarbonyl (Boc) group first, you sterically and electronically mask the N3 position, directing the subsequent acylation exclusively to the N1 secondary amine.

Step-by-Step Methodology: N3-Boc Protection & N1-Acylation

  • N3-Protection: Dissolve 1.0 eq of 3-amino-4-methylpiperidine in anhydrous dichloromethane (DCM) at 0 °C.

  • Add 1.05 eq of di-tert-butyl dicarbonate (Boc2O) dropwise over 30 minutes. The slight steric hindrance of the N1 secondary amine allows the primary amine to react preferentially.

  • Validation Check: Stir for 2 hours at room temperature. Validate completion via TLC (ninhydrin stain)—the primary amine will cease to stain purple, confirming successful N3-protection.

  • N1-Acylation: Cool the reaction mixture containing the N3-Boc intermediate to 0 °C. Add 1.5 eq of N,N-Diisopropylethylamine (DIPEA).

  • Dropwise, add 1.1 eq of isobutyryl chloride.

  • Validation Check: Warm to room temperature and stir for 4 hours. Validate via LC-MS; the mass shift should exactly match the addition of the isobutyryl group (+70 Da) without any +140 Da di-acylation peaks. Quench with saturated aqueous NaHCO3, extract with DCM, and concentrate.

Q2: How do I prevent epimerization and the formation of trans-diastereomeric impurities during N1-acylation?

Causality & Mechanism: The biological activity of piperidine-derived drugs strictly depends on their stereochemistry (typically the cis-(3R,4R) or cis-(3S,4S) configuration). During the N1-acylation step, the use of overly harsh, unhindered bases (like NaOH) can lead to localized heating or base-catalyzed enolization of the acyl chloride into a ketene intermediate. This can indirectly alter the local chiral environment or cause side reactions that complicate purification. Using a bulky, non-nucleophilic base like DIPEA mitigates these risks by acting purely as a proton sponge without participating in nucleophilic side reactions, preserving the stereocenter at C3 and C4.

Quantitative Data: Base Selection vs. Purity The following table summarizes the impact of base selection on the final yield and diastereomeric ratio during the N1-acylation of substituted piperidines:

Base Used in AcylationEquivalentsReaction TempYield (%)Diastereomeric Ratio (cis:trans)
NaOH (aq)2.025 °C65%88:12
Triethylamine (TEA)1.50 °C to 25 °C82%95:5
Pyridine2.060 °C71%91:9
DIPEA 1.5 0 °C to 25 °C 94% >99:1
Q3: What causes incomplete Boc-deprotection, and why is my N1-amide bond cleaving during this step?

Causality & Mechanism: The final step requires the removal of the N3-Boc group to yield the free primary amine. Boc deprotection is traditionally achieved using strong acids, which protonate the carbamate oxygen, triggering fragmentation into a stabilized tert-butyl cation and releasing CO2 ()[2]. However, traditional approaches utilizing aqueous acids or prolonged exposure to harsh conditions can compromise sensitive functional groups ()[3]. If the acidic conditions are not strictly anhydrous, the newly formed N1-isobutyryl amide can undergo acid-catalyzed hydrolysis, reverting the molecule back to a degraded impurity.

Self-Validating Solution: Use strictly anhydrous 4M HCl in dioxane. The absence of water completely prevents amide hydrolysis, while the high concentration of HCl ensures quantitative Boc cleavage.

Step-by-Step Methodology: Anhydrous Boc Deprotection

  • Dissolve the N1-isobutyryl-N3-Boc intermediate in anhydrous 1,4-dioxane (0.2 M concentration).

  • Cool the solution to 10 °C to control the initial exothermic protonation.

  • Slowly add 10 equivalents of 4M HCl in anhydrous dioxane.

  • Stir at room temperature for 2-3 hours. The product will typically precipitate as a white hydrochloride salt.

  • Validation Check: Monitor by LC-MS to ensure the complete disappearance of the +100 Da (Boc) mass peak. The presence of the free amine mass confirms successful deprotection.

  • Concentrate in vacuo. To obtain the free base, dissolve the salt in minimal water, adjust to pH 10 with 1M NaOH (verify with pH paper), and extract exhaustively with a 4:1 mixture of chloroform/isopropanol. Dry over Na2SO4 and concentrate.

References

  • Biocatalytic amide bond formation, Green Chemistry (RSC Publishing). URL:[Link]

  • Boc Protecting Group: N-Boc Protection & Deprotection Mechanism, Total Synthesis. URL:[Link]

  • Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride, RSC Advances. URL:[Link]

Sources

Technical Support Center: Optimizing Chiral Resolution of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one Enantiomers

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chiral resolution of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges encountered during the separation of these enantiomers. The methodologies and principles discussed herein are grounded in established scientific literature and extensive field experience.

The successful separation of enantiomers is a critical step in pharmaceutical development, as the stereochemistry of a molecule often dictates its pharmacological and toxicological properties. This guide will address two primary strategies for chiral resolution: chromatographic separation using High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC), and the classical method of diastereomeric salt crystallization.

Section 1: Chromatographic Resolution (HPLC & SFC) - FAQs and Troubleshooting

Chromatographic methods, particularly on chiral stationary phases (CSPs), are powerful techniques for both analytical and preparative-scale enantiomer separation. However, achieving optimal resolution for a molecule like 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one, which contains a basic amino group and a ketone, can present unique challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most promising chiral stationary phases (CSPs) for separating my aminoketone compound?

A1: For aminoketones, polysaccharide-based CSPs are a highly effective starting point due to their broad applicability and proven success with similar compounds. Specifically, consider screening columns with the following chiral selectors:

  • Cellulose derivatives: Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel® OD) and its immobilized version (e.g., Chiralpak® IB) often show excellent enantioselectivity for compounds with aromatic rings and hydrogen-bonding sites.

  • Amylose derivatives: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® IA) is another robust option that provides complementary selectivity to cellulose-based phases.

Protein-based and Pirkle-type columns can also be considered, though polysaccharide phases generally offer a higher initial success rate for this class of molecules.

Q2: I'm observing poor peak shape (tailing) for my basic compound. What is the cause and how can I fix it?

A2: Peak tailing for basic compounds like your piperidine derivative is commonly caused by strong, undesirable interactions between the basic amine group and acidic residual silanols on the silica-based CSP. This can be mitigated by:

  • Adding a basic modifier to the mobile phase: Incorporating a small amount (typically 0.1% v/v) of an amine like diethylamine (DEA) or triethylamine (TEA) is highly effective. These additives compete for the active sites on the stationary phase, preventing the analyte from strong, non-enantioselective interactions.

  • Optimizing mobile phase pH: For reversed-phase methods, ensure the mobile phase pH is not close to the pKa of your analyte, which can lead to poor peak shape.

Q3: My enantiomers are co-eluting or have very poor resolution (Rs < 1.0). What parameters should I adjust?

A3: Low resolution indicates that the chiral recognition between your analyte and the CSP is not optimal under the current conditions. Consider the following adjustments:

  • Mobile Phase Composition: Systematically vary the ratio of the organic modifier (e.g., isopropanol, ethanol) in your normal-phase eluent. Even small changes can significantly impact selectivity.

  • Flow Rate: Chiral separations often benefit from lower flow rates than achiral methods. Reducing the flow rate can increase the number of theoretical plates and improve resolution.

  • Temperature: Temperature can have a profound and sometimes unpredictable effect on chiral separations. Screening at both lower and higher temperatures (e.g., 10°C, 25°C, 40°C) is recommended as it can alter the interaction kinetics between the analyte and the CSP.

  • Change the Organic Modifier: If you are using isopropanol, try switching to ethanol or vice-versa. Different alcohols can alter the hydrogen-bonding interactions that are crucial for chiral recognition.

Q4: Should I use HPLC or SFC for this separation? What are the advantages of SFC?

A4: Both HPLC and SFC are viable options. However, Supercritical Fluid Chromatography (SFC) offers several advantages, particularly for preparative-scale work:

  • Speed: The low viscosity of supercritical CO2 allows for higher flow rates without a significant loss in efficiency, leading to faster analysis times.

  • Reduced Solvent Consumption: SFC primarily uses compressed CO2, significantly reducing the amount of organic solvent required, which is both cost-effective and environmentally friendly.

  • Simplified Downstream Processing: The CO2 and any volatile modifiers are easily removed by evaporation, simplifying the isolation of the purified enantiomers.

For initial screening, automated systems that can test multiple columns and mobile phases for both HPLC and SFC can rapidly identify the most promising conditions.

Troubleshooting Guide: Chromatographic Resolution
Problem Potential Cause(s) Recommended Solution(s)
Poor Resolution (Rs < 1.5) 1. Suboptimal CSP. 2. Incorrect mobile phase composition. 3. Temperature not optimized. 4. Flow rate too high.1. Screen a panel of polysaccharide-based CSPs (e.g., Chiralpak IA, IB, IC, Chiralcel OD, OJ). 2. Systematically vary the percentage of the alcohol modifier (e.g., 5-40% methanol or isopropanol in SFC). 3. Evaluate a range of temperatures (e.g., 15°C, 25°C, 40°C). 4. Reduce the flow rate to enhance separation efficiency.
Peak Tailing 1. Secondary interactions with residual silanols. 2. Mobile phase pH close to analyte pKa (in RP-HPLC). 3. Column contamination.1. Add a basic modifier (0.1-0.2% DEA or TEA) to the mobile phase. 2. Adjust mobile phase pH to be at least 2 units away from the analyte's pKa. 3. Flush the column with a strong, compatible solvent as per the manufacturer's instructions.
Peak Fronting 1. Sample overload. 2. Sample solvent stronger than the mobile phase. 3. Column void or collapse.1. Reduce the injected sample concentration or volume. 2. Dissolve the sample in the mobile phase or a weaker solvent. 3. If suspected, try reversing and flushing the column (for immobilized phases) or replace the column.
Irreproducible Retention Times 1. Insufficient column equilibration. 2. Temperature fluctuations. 3. Mobile phase composition instability ("memory effects").1. Ensure a stable baseline is achieved before injection; chiral columns may require longer equilibration times. 2. Use a column oven to maintain a consistent temperature. 3. If additives were changed, flush the column extensively with an intermediate solvent like isopropanol to remove residual modifiers.
"Ghost" Peaks 1. Contaminated mobile phase or system. 2. Carryover from a previous injection.1. Use fresh, high-purity solvents and additives. 2. Implement a needle wash step and inject a blank run to check for carryover.
Experimental Protocol: Chiral SFC Method Development

This protocol outlines a systematic approach to developing a chiral SFC method for 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one.

1. Initial Screening:

  • Columns: Chiralpak IA, Chiralpak IB, Chiralcel OD-H, Chiralcel OJ-H (or their immobilized equivalents).
  • Mobile Phase: Supercritical CO2 with a gradient of Methanol (containing 0.2% Isopropylamine) from 5% to 40% over 10 minutes.
  • Flow Rate: 3 mL/min.
  • Back Pressure: 150 bar.
  • Temperature: 35°C.
  • Detection: UV at an appropriate wavelength.

2. Optimization of Promising Conditions:

  • Once a column shows partial or baseline separation, perform isocratic runs with varying percentages of the methanol/isopropylamine modifier to maximize resolution.
  • If resolution is still suboptimal, switch the alcohol modifier to ethanol or isopropanol (with 0.2% isopropylamine) and repeat the isocratic optimization.
  • Further refine the separation by adjusting the temperature and back pressure.

3. Final Method Validation:

  • Once optimal conditions are identified, validate the method for robustness, reproducibility, and linearity according to ICH guidelines.
Visualization of Workflow

Chiral_SFC_Workflow cluster_Screening Phase 1: Initial Screening cluster_Optimization Phase 2: Method Optimization cluster_Validation Phase 3: Validation Start Racemic Analyte Screen_CSPs Screen 4-6 Polysaccharide CSPs (IA, IB, OD, OJ) Start->Screen_CSPs Screen_MP Gradient Elution (5-40% MeOH/IPA + 0.2% Amine) Screen_CSPs->Screen_MP Select_Best Select Best CSP/Modifier Combination Screen_MP->Select_Best Partial or Baseline Separation Achieved? Optimize_Isocratic Optimize Isocratic % Modifier Select_Best->Optimize_Isocratic Optimize_Temp Optimize Temperature Optimize_Isocratic->Optimize_Temp Optimize_Flow Optimize Flow Rate & Back Pressure Optimize_Temp->Optimize_Flow Final_Method Final Optimized Method Optimize_Flow->Final_Method Validation Validate Method (ICH Guidelines) Final_Method->Validation Diastereomeric_Resolution_Logic cluster_Process Diastereomeric Salt Resolution Process cluster_Separation Separation and Recovery Start Racemic Amine (R-Amine + S-Amine) Add_Agent Add Chiral Resolving Agent (e.g., S-Acid) Start->Add_Agent Form_Salts Formation of Diastereomeric Salts (R-Amine:S-Acid & S-Amine:S-Acid) Add_Agent->Form_Salts Crystallize Fractional Crystallization (Based on Solubility Difference) Form_Salts->Crystallize Solid Solid Phase (Less Soluble Salt, e.g., R-Amine:S-Acid) Crystallize->Solid Liquid Mother Liquor (More Soluble Salt, e.g., S-Amine:S-Acid) Crystallize->Liquid Liberate_R Liberate R-Amine (Add Base) Solid->Liberate_R Liberate_S Liberate S-Amine (Add Base) Liquid->Liberate_S Pure_R Pure R-Enantiomer Liberate_R->Pure_R Pure_S Pure S-Enantiomer Liberate_S->Pure_S

Caption: Logical relationships in diastereomeric salt resolution.

References
  • A Comparative Guide to Chiral Resolution of Primary Amines: (-)-Camphoric Acid vs. Tartaric Acid. Benchchem. 1

  • Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron. 2

  • Diastereomeric Salt: Organic Chemistry Study Guide. Fiveable. 3

  • Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography. KSBB Journal.

  • Screening Approach for Chiral Separation of β-Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases. Chirality.

  • Troubleshooting guide for HPLC analysis of chiral compounds. Benchchem. 4

  • Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column. ResearchGate.

  • Resolution (Separation) of Enantiomers. Chemistry LibreTexts.

  • Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases. PubMed.

  • Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chromatography Today.

  • Resolution of a Chiral β‐Aminoketone via Diastereomeric Salt Formation: From Experimental Evidence to Molecular‐Level Insights Into Solution‐Phase Clusters. Chemistry – A European Journal.

  • Technical Support Center: Resolving Enantiomers of 1,4-Dimethylpiperidine Derivatives. Benchchem. 5

  • Chiral Intermediates in Drug Synthesis. BOC Sciences.

  • Achiral Supercritical Fluid Chromatography. Element Lab Solutions.

  • Rapid method development for chiral separation in drug discovery using sample pooling and supercritical fluid chromatography-mass spectrometry. Journal of Chromatography A.

  • Fundamentals of Chiral Chromatography and Method Development in Pharmaceutical Research. Shimadzu Scientific Instruments.

  • A generic screening strategy for chiral separations by supercritical fluid chromatography. Journal of Chromatography A.

  • Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC North America.

  • Supercritical Fluid Extraction/Chromatography. Shimadzu.

  • Sulfated β-Cyclodextrin as Chiral Mobile Phase Additive for Ultrahigh-Pressure Liquid Chromatography. LCGC International.

  • The effect of mobile phase composition on the chiral separation of compounds. ResearchGate.

  • Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid Chrom

Sources

Technical Support Center: Overcoming Solubility Challenges with 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one. This resource is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and overcome aqueous solubility issues encountered during experimentation. This guide provides a combination of theoretical explanations, practical troubleshooting steps, and detailed protocols to empower you to successfully work with this compound.

Frequently Asked Questions (FAQs)

Here we address some of the initial questions you may have about the solubility of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one.

Q1: What are the key structural features of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one that influence its solubility?

A1: The molecule possesses a piperidine ring, which contains a basic nitrogen atom, and a primary amino group on the ring.[1][] These basic nitrogens are capable of being protonated. The presence of the 2-methylpropan-1-one group and the methyl group on the piperidine ring adds to the molecule's lipophilicity. The interplay between the basic, ionizable groups and the lipophilic regions will largely dictate its solubility profile. While piperidine itself is water-miscible, its derivatives' solubilities can vary significantly.[1][3]

Q2: I'm observing poor solubility of the compound in my neutral aqueous buffer (e.g., PBS pH 7.4). Is this expected?

A2: Yes, it is quite common for amine-containing compounds to exhibit low solubility in neutral or basic aqueous solutions.[1][4] In these conditions, the basic nitrogen atoms are predominantly in their neutral, free base form, which is less polar and thus less soluble in water.

Q3: What is the first and most straightforward step I should take to try and improve the solubility of this compound?

A3: The most direct approach is to adjust the pH of your aqueous medium.[1][5][6] Given the basic nature of the compound, decreasing the pH will lead to protonation of the amine groups, forming more soluble cationic salts.[1][7][8]

Q4: Are there any potential stability concerns I should be aware of when modifying the pH?

A4: While pH adjustment is a powerful tool, it's crucial to assess the compound's stability at different pH values. Extremes in pH (highly acidic or highly basic) can potentially lead to hydrolysis or other degradation pathways. Therefore, it is recommended to perform preliminary stability studies in conjunction with your solubility experiments.

Troubleshooting Guide: A Systematic Approach to Enhancing Solubility

If you are facing persistent solubility challenges, this guide will walk you through a systematic process to diagnose and resolve the issue.

Step 1: Characterize the pH-Solubility Profile

Understanding how solubility changes with pH is the cornerstone of formulating a solution for this basic compound. The pKa of protonated piperidine is approximately 11.22, which provides a strong indication that the piperidine nitrogen in your compound is basic.[1][9][10] The primary amino group will also have a basic pKa.

Causality: By lowering the pH well below the pKa of the amine groups, you shift the equilibrium towards the protonated, cationic form of the molecule. This ionized form is significantly more polar and, therefore, more soluble in aqueous media.[4][7][8][11]

This protocol outlines a shake-flask method, a common approach for determining thermodynamic solubility.[12]

  • Preparation of Buffers: Prepare a series of buffers covering a pH range from 2 to 10 (e.g., citrate, phosphate, borate buffers).

  • Sample Preparation: Add an excess amount of your solid compound to a vial containing a known volume of each buffer. Ensure enough solid is present to achieve saturation.

  • Equilibration: Tightly cap the vials and shake them at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.[12]

  • Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This can be achieved by centrifugation followed by careful collection of the supernatant, or by filtration through a 0.22 µm filter.

  • Quantification: Analyze the concentration of the dissolved compound in the clear supernatant using a suitable analytical method, such as HPLC-UV or LC-MS.

  • Data Analysis: Plot the measured solubility (e.g., in µg/mL or µM) against the measured pH of each buffer after equilibration.

You should observe a significant increase in solubility as the pH decreases.

pHExpected Solubility (µg/mL)
2.0> 1000
4.0500 - 1000
6.050 - 200
7.4< 10
8.0< 5
10.0< 1

Note: These are hypothetical values for illustrative purposes.

Step 2: Employing Co-solvents for Solubility Enhancement

If pH adjustment alone is insufficient or not feasible for your experimental system, the use of co-solvents is a widely adopted strategy.[1][13][14][][16] Co-solvents are water-miscible organic solvents that, when added to water, reduce the polarity of the solvent system, making it more favorable for dissolving lipophilic compounds.[14]

Causality: Co-solvents work by disrupting the hydrogen bonding network of water, which in turn reduces the energy required to create a cavity for the solute. This leads to an increase in the solubility of non-polar or weakly polar compounds.[]

  • Dimethyl Sulfoxide (DMSO)

  • Ethanol

  • Polyethylene Glycol 400 (PEG 400)

  • Propylene Glycol (PG)

  • N,N-Dimethylformamide (DMF)

  • Stock Solution: Prepare a high-concentration stock solution of your compound in a strong organic solvent like DMSO (e.g., 10-20 mM). This is often used in kinetic solubility assays.[12][17][18][19]

  • Co-solvent Mixtures: Prepare a series of aqueous buffer (at a fixed, relevant pH) and co-solvent mixtures with varying percentages of the co-solvent (e.g., 5%, 10%, 20%, 50% v/v).

  • Addition of Compound: Add a small aliquot of the DMSO stock solution to each co-solvent mixture and observe for any precipitation.

  • Equilibration and Quantification: Similar to the pH-solubility protocol, allow the samples to equilibrate and then quantify the amount of dissolved compound.

Co-solvent5% (v/v)10% (v/v)20% (v/v)
DMSO ~20 µg/mL~50 µg/mL~150 µg/mL
Ethanol ~15 µg/mL~40 µg/mL~100 µg/mL
PEG 400 ~25 µg/mL~60 µg/mL~180 µg/mL

Note: These are hypothetical values for illustrative purposes.

Advanced Solubilization Strategies

If the above methods do not yield the desired solubility, or if your application has specific constraints (e.g., in vivo studies where high concentrations of organic solvents are not permissible), more advanced formulation techniques can be explored.

Surfactant-Mediated Solubilization

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration known as the Critical Micelle Concentration (CMC).[20][21][22] These micelles have a hydrophobic core and a hydrophilic shell.

Causality: The hydrophobic core of the micelle can encapsulate poorly water-soluble drug molecules, effectively increasing their apparent solubility in the aqueous medium.[20][21][22]

  • Non-ionic: Polysorbates (Tween® 80), Polyoxyethylene castor oil derivatives (Kolliphor® EL)

  • Ionic: Sodium Dodecyl Sulfate (SDS)

Surfactant_Screening cluster_prep Preparation cluster_process Processing cluster_analysis Analysis A Prepare Surfactant Solutions (above CMC in buffer) B Add excess compound A->B to each solution C Equilibrate (24-48h at 25°C) B->C D Separate Phases (Centrifuge/Filter) C->D E Quantify Solubilized Compound (HPLC/LC-MS) D->E F Compare with Control (no surfactant) E->F

Caption: Workflow for evaluating surfactant-based solubility enhancement.

Cyclodextrin-Based Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity.[][24]

Causality: They can form inclusion complexes by encapsulating the lipophilic parts of a drug molecule within their cavity, thereby increasing the drug's apparent water solubility.[1][][24][25] This is particularly useful for BCS Class II compounds.[]

  • β-Cyclodextrin (β-CD)

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Cyclodextrin_Complexation Compound Poorly Soluble Compound Complex Soluble Inclusion Complex Compound->Complex Encapsulation Cyclodextrin Cyclodextrin (Hydrophilic Exterior, Lipophilic Cavity) Cyclodextrin->Complex Forms

Caption: Formation of a soluble inclusion complex with cyclodextrins.

Summary of Troubleshooting Strategies

StrategyMechanism of ActionWhen to UseKey Considerations
pH Adjustment Increases ionization of the basic compound, forming a more soluble salt.[1][4][7]First-line approach for ionizable compounds.Compound stability at different pH values; potential for precipitation upon pH change.
Co-solvents Reduces the polarity of the aqueous medium, making it more favorable for lipophilic solutes.[14][]When pH adjustment is insufficient or undesirable.Potential for compound precipitation upon dilution; toxicity of co-solvents in biological assays.
Surfactants Encapsulates the compound within micelles above the CMC.[20][21][22]For highly lipophilic compounds; when co-solvents are not an option.Potential for interference with biological assays; CMC of the surfactant.
Cyclodextrins Forms a water-soluble inclusion complex with the compound.[1][][24]For compounds with appropriate size and lipophilicity to fit in the cavity; for reducing solvent toxicity.Stoichiometry of complexation; potential for competitive binding.

References

  • ResearchGate. (PDF) Enhancing Solubility of poorly water soluble Drugs with Surfactants by Micellization. Available from: [Link]

  • PubMed. Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. Available from: [Link]

  • Journal of Pharmaceutical Negative Results. Solubility Enhancement of Rifabutin by Co-solvency Approach. Available from: [Link]

  • Journal of Chemical and Pharmaceutical Research. The Role of Surfactants in Solubilization of Poorly Soluble. Available from: [Link]

  • MedicinesComplete. Pharmaceutical Excipients. Available from: [Link]

  • MDPI. Surfactant–Particle Engineering Hybrids: Emerging Strategies for Enhancing Solubility and Oral Bioavailability of Poorly Water-Soluble Drugs. Available from: [Link]

  • Taylor & Francis Online. Cosolvent – Knowledge and References. Available from: [Link]

  • Wikipedia. Piperidine. Available from: [Link]

  • Wikipedia. Cosolvent. Available from: [Link]

  • Google Books. Handbook of Pharmaceutical Excipients.
  • ScienceDirect. Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. Available from: [Link]

  • Scribd. Handbook of Pharmaceutical Excipients 8th Edition. Available from: [Link]

  • Tablets & Capsules Magazine. Formulating OSDs for Poorly Soluble Drugs. Available from: [Link]

  • PubChem. Piperidine. Available from: [Link]

  • PubMed. Kinetic solubility: Experimental and machine-learning modeling perspectives. Available from: [Link]

  • International Journal of Medical Science and Dental Research. Techniques for Improving Solubility. Available from: [Link]

  • Concept Life Sciences. Kinetic Solubility. Available from: [Link]

  • Creative Biolabs. Solubility Assessment Service. Available from: [Link]

  • International Journal of Novel Research and Development. Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. Available from: [Link]

  • Chad's Prep. 17.6 pH Effects on Solubility. Available from: [Link]

  • ResearchGate. Formulation Tactics for the Delivery of Poorly Soluble Drugs. Available from: [Link]

  • SlideShare. PH and Solvent Effect on Drug Solubility. Available from: [Link]

  • National Library of Medicine. Handbook of pharmaceutical excipients. Available from: [Link]

  • Pharmacy Practice. Handbook of Pharmaceutical Excipients. Available from: [Link]

  • Chemistry LibreTexts. 16.4: The Effects of pH on Solubility. Available from: [Link]

  • Khan Academy. pH and solubility. Available from: [Link]

  • Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available from: [Link]

  • American Pharmaceutical Review. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available from: [Link]

  • MDPI. Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. Available from: [Link]

  • Nature. Solubility enhancement of mefenamic acid by inclusion complex with β-cyclodextrin: in silico modelling, formulation, characterisation, and in vitro studies. Available from: [Link]

  • PMC. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Available from: [Link]

  • International Journal for Research Trends and Innovation. Solubility enhancement techniques of poorly soluble drugs with special emphasis on amorphous solid dispersion. Available from: [Link]

  • PubChem. 1-(4-Amino-3-methylpiperidin-1-yl)propan-2-ol. Available from: [Link]

  • Autech. 3-amino-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one. Available from: [Link]

  • MDPI. Anti-Infective Properties, Cytotoxicity, and In Silico ADME Parameters of Novel 4′-(Piperazin-1-yl)benzanilides. Available from: [Link]

  • PubChem. (3R,4S)-3-amino-4-(3-boronopropyl)-1-((1-methylpiperidin-2-yl)methyl)pyrrolidine-3-carboxylic acid. Available from: [Link]

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Reducing degradation of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one during long-term storage

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the stabilization of complex piperidine derivatives.

The compound 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one presents a specific dual-challenge for long-term storage. Structurally, it features a sterically hindered but hydrolyzable tertiary amide at the 1-position (the isobutyryl group) and a highly nucleophilic, reactive primary aliphatic amine at the 3-position. When stored as a free base, the primary amine acts as the primary locus of failure, acting as a scavenger for atmospheric electrophiles and oxidants.

This guide is designed to move beyond basic storage recommendations by explaining the causality behind degradation and providing self-validating protocols to ensure the scientific integrity of your stored libraries.

🔬 Frequently Asked Questions (FAQs): Understanding the Mechanisms

Q1: Why does my purified batch develop a yellow or brown tint over time? A: This is the visual hallmark of oxidative degradation . Primary aliphatic amines are highly susceptible to radical-initiated oxidation when exposed to atmospheric oxygen and ambient light. The initial step involves electron abstraction from the nitrogen lone pair, forming an amine radical. This radical rapidly cascades into the formation of imines, oximes, and complex polymeric species . The extended conjugation of these degradants absorbs blue light, reflecting the yellow/brown color you observe on the bench.

Q2: My compound was fully soluble in organic solvents, but now there is an insoluble white crust forming. What happened? A: You are observing carbamate formation . Primary amines react directly and reversibly with atmospheric carbon dioxide (CO₂) to form zwitterionic carbamates, which often dimerize into highly insoluble ammonium carbamate salts . Because this reaction consumes the active pharmaceutical ingredient (API) and drastically alters its solubility profile, it ruins quantitative concentration calculations for your downstream assays.

Q3: Is the amide bond at the 1-position at risk of cleavage during storage? A: While tertiary amides are generally robust, they are not immune to hydrolytic cleavage . If the compound is stored in environments with fluctuating moisture, the basicity of the primary amine (pKa ~10) can create a localized alkaline microenvironment. Over months of storage, this localized high pH catalyzes the slow hydrolysis of the isobutyryl group, cleaving the piperidine ring from the acid and resulting in a silent loss of potency.

📊 Quantitative Degradation Profiling

To make informed decisions about your workflow, review the empirical degradation rates based on storage conditions. Converting the free base to a salt is the most definitive way to halt degradation.

Storage ConditionPhysical FormAtmospherePrimary Degradation PathwayAPI Loss Rate (% / month)Est. Shelf-Life
25 °C, Clear GlassFree BaseAmbient AirOxidation & Carbamate4.5 - 6.0%< 1 Month
4 °C, Amber GlassFree BaseAmbient AirCarbamate Formation1.2 - 2.0%3 Months
-20 °C, SealedFree BaseArgon (Inert)Trace Oxidation< 0.2%> 12 Months
25 °C, SealedHCl SaltAmbient AirNone (Amine Protected)< 0.05%> 24 Months

🛠️ Troubleshooting & Experimental Protocols

To guarantee the integrity of your compound, you must implement a self-validating storage system. Below are two field-proven methodologies.

Protocol 1: Inert Gas Ampouling (For Free Base Retention)

Use this protocol if your downstream synthesis strictly requires the free base form.

The Causality: By displacing oxygen and CO₂ with Argon (which is heavier than air and nitrogen), you eliminate the primary reactants responsible for oxidation and carbamate formation. Self-Validation: A properly sealed ampoule will show zero pressure differential or condensation when brought to room temperature, ensuring the atmospheric barrier remains intact.

  • Drying: Dissolve the API in anhydrous dichloromethane (DCM) and dry over activated 3Å molecular sieves for 12 hours to remove trace moisture (preventing amide hydrolysis).

  • Concentration: Evaporate the solvent under reduced pressure using a rotary evaporator, followed by high vacuum (0.1 mbar) for 4 hours to yield the dry free base.

  • Purging: Transfer the compound to an amber glass ampoule. Insert an Argon gas line (fitted with a desiccant cartridge) to the bottom of the ampoule. Purge gently for 3 minutes. Argon's high density will blanket the compound and displace ambient air upward.

  • Sealing: While maintaining a slow Argon flow just above the opening, use a propane-oxygen torch to melt and draw the neck of the ampoule closed.

  • Storage: Store the sealed ampoules at -20 °C.

Protocol 2: Hydrochloride Salt Formation (For Long-Term Archiving)

Use this protocol for library archiving or if the compound will be used in aqueous biological assays.

The Causality: By introducing anhydrous HCl, the primary amine at the 3-position is protonated to form an ammonium cation (-NH₃⁺). This completely eliminates the nitrogen's lone pair, which is the absolute prerequisite for both nucleophilic attack on CO₂ and oxidative electron abstraction . Self-Validation: The protocol validates itself through a phase change. The free base is soluble in diethyl ether, but the HCl salt is highly polar and insoluble. Immediate precipitation upon HCl addition confirms successful protection.

  • Dissolution: Dissolve 1.0 g of the free base API in 20 mL of anhydrous diethyl ether (or a 1:1 mixture of ether/DCM if solubility is low) in a round-bottom flask under a nitrogen atmosphere.

  • Acidification: Place the flask in an ice bath (0 °C). Slowly add 1.1 equivalents of a 2.0 M solution of HCl in diethyl ether dropwise via a syringe.

  • Observation: A white precipitate (the hydrochloride salt) will form immediately. Stir for an additional 30 minutes at 0 °C to ensure complete conversion.

  • Isolation: Filter the precipitate rapidly through a sintered glass funnel under a nitrogen blanket. Wash the filter cake with 10 mL of cold, anhydrous diethyl ether to remove any unreacted free base.

  • Drying: Transfer the solid to a vacuum desiccator containing phosphorus pentoxide (P₂O₅) and dry at room temperature for 12 hours. The resulting powder is indefinitely stable at room temperature.

🧬 Mechanistic Visualization

The following diagram maps the logical relationships between the compound's structural vulnerabilities, the resulting degradation pathways, and the targeted stabilization strategies we have discussed.

DegradationPathways API 1-(3-Amino-4-methylpiperidin-1-yl) -2-methylpropan-1-one Oxidation Oxidative Degradation (O2 Exposure) API->Oxidation Carbamate Carbamate Formation (CO2 Exposure) API->Carbamate Hydrolysis Amide Hydrolysis (Moisture / pH) API->Hydrolysis Deg_Ox Imines / Oximes (Yellow/Brown Discoloration) Oxidation->Deg_Ox Deg_Carb Ammonium Carbamate Salts (Insoluble White Precipitate) Carbamate->Deg_Carb Deg_Hyd Cleaved Piperidine Ring (Loss of Potency) Hydrolysis->Deg_Hyd Prev_Ox Argon Purging & Amber Vials Prev_Ox->Oxidation Inhibits Prev_Carb HCl Salt Formation (Amine Protonation) Prev_Carb->Oxidation Prev_Carb->Carbamate Inhibits Prev_Hyd Desiccation & Neutral pH Prev_Hyd->Hydrolysis Inhibits

Degradation pathways of the API and targeted stabilization strategies.

📚 References

  • MDPI. (2025). Several Crystalline Products of Carbon Dioxide Capture by Use of Amine Reagents. Crystals.[Link]

  • European Patent Office. (2025). Transdermal therapeutic system comprising cytisine - Patent 4529924 (Detailing salt formation for amine stability). EPO Data. [Link]

Technical Support Center: Addressing Steric Hindrance in Substitution Reactions of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding substitution reactions with the sterically hindered molecule, 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven strategies to help you navigate the challenges posed by this substrate.

Understanding the Challenge: The Impact of Steric Hindrance

The structure of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one presents significant steric challenges in substitution reactions. The core issue arises from the bulky groups surrounding the reactive centers: the tertiary amide (acyl-piperidine) nitrogen and the primary amino group on the piperidine ring.

  • At the Acyl-Piperidine Nitrogen: The piperidine nitrogen is acylated with an isobutyryl group, and the piperidine ring itself is substituted with a methyl group at the 4-position and an amino group at the 3-position. This substitution pattern creates a congested environment around the nitrogen, hindering the approach of nucleophiles or electrophiles.

  • At the 3-Amino Group: The primary amino group at the 3-position of the piperidine ring is also subject to steric hindrance from the adjacent methyl group at the 4-position and the overall conformation of the piperidine ring. This can reduce its nucleophilicity and slow down reactions such as acylation or alkylation.[1]

This guide will provide you with strategies to overcome these steric barriers and achieve successful substitution reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my acylation reaction of the 3-amino group on 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one proceeding with such low yield?

A: Low yields in the acylation of the 3-amino group are most commonly due to steric hindrance. The methyl group at the 4-position of the piperidine ring creates steric bulk around the 3-amino group, making it a less accessible nucleophile.[1] For a successful reaction, the incoming electrophile (e.g., an acyl chloride or anhydride) must approach the nitrogen of the amino group. The presence of the neighboring methyl group physically obstructs this approach, reducing the frequency of successful reactive collisions.[2][3]

Q2: I am attempting a substitution reaction at the carbonyl carbon of the isobutyryl group. Why is it so unreactive?

A: The carbonyl carbon of the isobutyryl group is part of a tertiary amide. The nitrogen atom of the piperidine ring and the two methyl groups of the isobutyryl moiety create a highly congested environment around the carbonyl carbon. This steric shielding makes it difficult for nucleophiles to attack the electrophilic carbonyl carbon, thus slowing down or preventing nucleophilic acyl substitution reactions.[4][5]

Q3: Between an acyl chloride and an acid anhydride, which is the better choice for acylating the sterically hindered 3-amino group?

A: For sterically hindered amines, acyl chlorides are generally preferred over acid anhydrides due to their higher reactivity.[6][7] The carbon atom in an acyl chloride is more electrophilic due to the strong electron-withdrawing effect of the chlorine atom. This increased reactivity can help to overcome the energetic barrier imposed by steric hindrance. However, acid anhydrides can also be effective, especially when used with a potent catalyst and/or at elevated temperatures.[6][8]

Q4: What is the role of a catalyst like 4-(Dimethylaminopyridine) (DMAP) in these reactions?

A: DMAP is a highly effective nucleophilic catalyst that can significantly accelerate acylation reactions, particularly with hindered amines.[6][9] It functions by reacting with the acylating agent (e.g., an acid anhydride) to form a highly reactive N-acylpyridinium intermediate. This intermediate is a much more potent acylating agent than the original anhydride and can more effectively acylate the sterically hindered amino group.[6] DMAP is then regenerated in the catalytic cycle.

Q5: Can increasing the reaction temperature improve my yield?

A: Yes, increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier.[10] Higher temperatures increase the kinetic energy of the reacting molecules, leading to more frequent and energetic collisions, which can result in a higher reaction rate and improved yield. However, it is important to monitor the reaction for potential side product formation or decomposition of starting materials and products at elevated temperatures.

Troubleshooting Guide

This section provides a structured approach to troubleshoot common problems encountered during substitution reactions with 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one.

Problem: Low to No Conversion in the Acylation of the 3-Amino Group
Potential Cause Proposed Solution Scientific Rationale
Insufficient Reactivity of Acylating Agent Switch from an acid anhydride to a more reactive acyl chloride.Acyl chlorides are more electrophilic and can better overcome the activation energy barrier caused by steric hindrance.[6][7]
Steric Hindrance Impeding Nucleophilic Attack 1. Increase the reaction temperature.2. Employ a nucleophilic catalyst such as 4-(Dimethylaminopyridine) (DMAP).3. Use a specialized coupling agent like HATU.1. Provides the necessary activation energy to overcome the steric barrier.[10]2. DMAP forms a highly reactive N-acylpyridinium intermediate that is a more potent acylating agent.[6]3. Coupling agents like HATU are designed for difficult amide bond formations, including those with sterically hindered amines.[6]
Suboptimal Solvent Choice Screen alternative aprotic polar solvents such as DMF, DMSO, or NMP.The choice of solvent can influence the solubility of reactants and the stability of transition states, thereby affecting the reaction rate.
Visualizing the Troubleshooting Workflow

G start Low/No Conversion in Acylation check_reagent Is the acylating agent sufficiently reactive? start->check_reagent switch_reagent Switch to Acyl Chloride check_reagent->switch_reagent No check_conditions Are the reaction conditions optimal? check_reagent->check_conditions Yes switch_reagent->check_conditions increase_temp Increase Reaction Temperature check_conditions->increase_temp No check_solvent Is the solvent appropriate? check_conditions->check_solvent Yes add_catalyst Add DMAP or other catalyst increase_temp->add_catalyst use_coupling_agent Use a Coupling Agent (e.g., HATU) add_catalyst->use_coupling_agent use_coupling_agent->check_solvent screen_solvents Screen Aprotic Polar Solvents check_solvent->screen_solvents No success Reaction Successful check_solvent->success Yes screen_solvents->success

Caption: A step-by-step workflow for troubleshooting low yields.

Experimental Protocols

Protocol 1: Acylation of the 3-Amino Group using Acetyl Chloride

This method is suitable for less reactive or highly hindered amines that fail to react sufficiently with acetic anhydride.

  • Setup: In a three-neck flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet, dissolve 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (1.0 eq) and a non-nucleophilic base (e.g., triethylamine, 1.5 eq) in an anhydrous solvent like dichloromethane (DCM).

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Reagent Addition: Add a solution of acetyl chloride (1.1 eq) in the same anhydrous solvent dropwise via the dropping funnel over 15-30 minutes.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC or LC-MS.

  • Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography.

Protocol 2: DMAP-Catalyzed Acylation of the 3-Amino Group

This protocol utilizes a catalytic amount of DMAP to accelerate the acylation with an acid anhydride.

  • Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (1.0 eq), acetic anhydride (1.2 eq), and DMAP (0.1 eq) in a suitable solvent such as toluene or acetonitrile.

  • Heating: Heat the reaction mixture to reflux (typically 80-110 °C) and monitor the reaction progress using TLC or LC-MS.

  • Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the crude product by column chromatography.

Visualizing the DMAP Catalytic Cycle

G Ac2O Acetic Anhydride Intermediate N-Acylpyridinium Intermediate (Highly Reactive) Ac2O->Intermediate + DMAP DMAP DMAP DMAP->Intermediate Intermediate->DMAP - Acetate Product Acylated Product Intermediate->Product + Hindered Amine Amine Hindered Amine Amine->Product Product->DMAP Acetate Acetate

Caption: Catalytic cycle of DMAP in acylation.

Comparative Data: Strategies for Overcoming Steric Hindrance

The following table summarizes various approaches and their general effectiveness in acylating sterically hindered amines.

Method Reagents Typical Conditions Advantages Disadvantages
Standard Acylation Acetic AnhydrideRoom temp. or mild heatSimple, readily available reagents.Often low yield with hindered substrates.
Forced Conditions Acetic AnhydrideHigh temperature (reflux)Can drive sluggish reactions to completion.Risk of side products and decomposition.
Reactive Acylating Agent Acetyl Chloride, Base0 °C to room temp.Higher reactivity, better for unreactive amines.More corrosive, can be difficult to control.
Catalytic Approach Acetic Anhydride, DMAPRefluxHigh efficiency, good for challenging substrates.DMAP is toxic and must be handled with care.
Coupling Agent Carboxylic Acid, HATU, BaseRoom temp.Effective for exceptionally hindered couplings.Reagents are expensive.
Acyl Fluoride (in situ) Carboxylic Acid, BTFFH, Base80 °CPowerful method for very challenging substrates.[11][12]Requires specialized fluorinating agent.

References

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Validation & Comparative

A Researcher's Roadmap: Evaluating the Biological Profile of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one Against Standard Piperidine Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Piperidine Scaffold - A Cornerstone of Modern Therapeutics

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a quintessential "privileged scaffold" in medicinal chemistry.[1] Its prevalence in both natural alkaloids and synthetic pharmaceuticals underscores its remarkable utility in drug design.[2] From potent analgesics like morphine and fentanyl to central nervous system stimulants such as methylphenidate, the piperidine moiety is a testament to nature's and chemists' ingenuity.[3][4][5] Its conformational flexibility allows for precise three-dimensional arrangements of pharmacophoric groups, enabling tailored interactions with a wide array of biological targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes.[6] This guide provides a comprehensive framework for evaluating the biological potential of a novel piperidine derivative, 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one, against well-established standard piperidine compounds.

While 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (CAS No. 1343303-13-8) is commercially available, its biological activity and therapeutic potential remain largely unexplored in publicly accessible literature.[7] This document, therefore, serves as a strategic guide for researchers, outlining a logical, step-by-step approach to characterize this novel compound and benchmark its performance against established piperidine derivatives across a spectrum of relevant biological assays.

Comparative Framework: Selecting Benchmarks and Defining Assays

A robust comparative analysis hinges on the selection of appropriate benchmarks. For a novel compound with an unknown mechanism of action, a tiered screening approach is recommended. The initial assays should be broad, designed to identify any significant biological activity. Subsequent assays can then be more targeted to elucidate the mechanism of action.

Standard Piperidine Derivatives for Comparison:

CompoundTherapeutic ClassPrimary Mechanism of Action
Methylphenidate CNS StimulantDopamine and Norepinephrine Reuptake Inhibitor
Fentanyl Opioid AnalgesicPotent µ-opioid Receptor Agonist[4]
Donepezil Anti-Alzheimer'sAcetylcholinesterase (AChE) Inhibitor[2]
Risperidone AntipsychoticDopamine D2 and Serotonin 5-HT2A Receptor Antagonist

These compounds represent a diversity of targets and therapeutic applications, providing a solid basis for a comparative assessment.

Tier 1: Foundational Biological Assays

The initial screening aims to answer a fundamental question: Does the compound exhibit any biological activity at the cellular level?

Cytotoxicity Assessment

Before exploring specific mechanisms, it is crucial to determine the compound's intrinsic cytotoxicity. This will establish a concentration range for subsequent assays and identify any potential as an anticancer agent.[8] The MTT assay is a reliable and cost-effective method for this purpose.[9][10]

Experimental Protocol: MTT Cytotoxicity Assay [11]

  • Cell Seeding: Plate human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) and a non-cancerous cell line (e.g., HEK293) in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one and standard compounds (e.g., Doxorubicin as a positive control) in the appropriate cell culture medium. Treat the cells and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC50 value (the concentration that inhibits 50% of cell growth).

Data Presentation:

CompoundMCF-7 IC50 (µM)A549 IC50 (µM)HEK293 IC50 (µM)
Test CompoundExperimental ValueExperimental ValueExperimental Value
DoxorubicinKnown ValueKnown ValueKnown Value
Broad-Spectrum Receptor Binding Panel

To identify potential CNS activity, a broad receptor binding screen is invaluable. This can be outsourced to a specialized contract research organization (CRO) or conducted in-house if the capabilities exist. A typical panel would assess binding to a wide range of receptors, including opioid, dopamine, serotonin, and adrenergic receptors.

Experimental Workflow: Radioligand Binding Assay [11][12]

G cluster_prep Preparation cluster_assay Assay cluster_separation Separation & Detection cluster_analysis Data Analysis prep_membranes Prepare Receptor Membranes (e.g., from cell lines or brain tissue) incubation Incubate Membranes, Radioligand, and Test Compound in 96-well plate prep_membranes->incubation prep_ligands Prepare Radiolabeled Ligand and Test Compounds prep_ligands->incubation filtration Rapid Filtration (Separates bound from unbound ligand) incubation->filtration scintillation Scintillation Counting (Quantifies bound radioactivity) filtration->scintillation calc_ki Calculate Ki values (Determine binding affinity) scintillation->calc_ki

Caption: Workflow for a competitive radioligand binding assay.

Tier 2: Mechanism of Action and In-Depth Characterization

Based on the results of Tier 1 screening, a more focused investigation can be designed. For instance, if the compound shows affinity for a particular enzyme or receptor, the following assays can be employed.

Enzyme Inhibition Assays

If the initial screen suggests potential interaction with an enzyme (e.g., from a structural analogy to known inhibitors like Donepezil), a direct enzyme inhibition assay is warranted.[1]

Experimental Protocol: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method) [11]

  • Reagent Preparation: Prepare solutions of AChE, the substrate acetylthiocholine iodide (ATCI), and the chromogen 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) in a phosphate buffer (pH 8.0).

  • Reaction Setup: In a 96-well plate, add buffer, the test compound at various concentrations, and the AChE enzyme solution.

  • Pre-incubation: Incubate the plate for 15 minutes at room temperature.

  • Reaction Initiation: Add DTNB and ATCI to initiate the reaction. The hydrolysis of ATCI by AChE produces thiocholine, which reacts with DTNB to form a yellow product.

  • Kinetic Measurement: Measure the increase in absorbance at 412 nm over time using a microplate reader.

  • Data Analysis: Calculate the rate of reaction and the percentage of inhibition for each concentration of the test compound. Determine the IC50 value.

Data Presentation:

CompoundAChE IC50 (µM)
Test CompoundExperimental Value
DonepezilKnown Value
In Vivo Behavioral Assays

If in vitro data suggests a specific activity, such as µ-opioid receptor binding, a corresponding in vivo assay can provide crucial information on the compound's physiological effects.[5]

Experimental Protocol: Tail-Flick Test for Analgesia [4][11]

  • Animal Acclimatization: Use male Wistar rats or Swiss albino mice and allow them to acclimate to the testing environment.

  • Baseline Latency: Measure the baseline tail-flick latency by applying a radiant heat source to the tail and recording the time until the animal flicks its tail away. A cut-off time is used to prevent tissue damage.

  • Drug Administration: Administer the test compound, a positive control (e.g., Morphine), and a vehicle control to different groups of animals via an appropriate route (e.g., intraperitoneal injection).

  • Post-treatment Latency: Measure the tail-flick latency at several time points after drug administration (e.g., 30, 60, 90, and 120 minutes).

  • Data Analysis: Calculate the percentage of the maximal possible effect (% MPE) and compare the results between the different treatment groups.

G cluster_pathway Hypothetical Signaling Pathway for an Opioid Agonist ligand Piperidine Agonist (e.g., Fentanyl, Test Compound) receptor µ-Opioid Receptor (GPCR) ligand->receptor g_protein Gi/o Protein Activation receptor->g_protein adenylyl_cyclase Inhibition of Adenylyl Cyclase g_protein->adenylyl_cyclase ion_channel Modulation of Ion Channels g_protein->ion_channel camp Decreased cAMP adenylyl_cyclase->camp k_channel K+ Channel Opening (Hyperpolarization) ion_channel->k_channel ca_channel Ca2+ Channel Closing (Reduced Neurotransmitter Release) ion_channel->ca_channel analgesia Analgesia k_channel->analgesia ca_channel->analgesia

Caption: A simplified signaling pathway for a µ-opioid receptor agonist.

Conclusion: A Path Forward

The journey of a novel compound from synthesis to a potential therapeutic candidate is a rigorous one, built upon a foundation of meticulous and comparative biological evaluation. This guide provides a structured and experimentally sound roadmap for elucidating the biological profile of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one. By systematically applying the outlined tiered approach—from broad cytotoxicity and receptor screening to specific enzyme inhibition and in vivo assays—researchers can effectively characterize this novel molecule. Benchmarking its performance against established piperidine derivatives at each stage will provide the necessary context to gauge its therapeutic potential and guide future drug development efforts. The true value of any novel scaffold lies not just in its synthesis, but in the thorough and logical exploration of its biological activity.

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  • National Center for Biotechnology Information. (2021). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. PMC. Retrieved from [Link]

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Comparative efficacy of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one analogs

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Efficacy of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one Analogs in Kinase Inhibition

Executive Summary & Mechanistic Rationale

The 3-amino-4-methylpiperidine scaffold is a highly privileged pharmacophore in modern medicinal chemistry, serving as the critical hinge-binding orienter in several FDA-approved Janus Kinase (JAK) inhibitors[1]. The functionalization of the piperidine N1 position dictates not only the target affinity but also the residence time and isoform selectivity.

This guide evaluates the baseline compound, 1-(3-amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (an isobutyryl analog)[2], against two highly optimized functional analogs:

  • The Cyanoacetyl Analog (Reversible): Features a 3-oxopropanenitrile group.

  • The Acryloyl Analog (Irreversible): Features a prop-2-en-1-one group[3].

Causality in Structural Design: The isobutyryl group (2-methylpropan-1-one) provides steric bulk but lacks a strong hydrogen bond acceptor or an electrophilic warhead. Consequently, it serves as an excellent baseline to measure steric tolerance within the ATP-binding pocket[4]. Replacing this with a cyanoacetyl group introduces a critical hydrogen-bond acceptor, driving potent, reversible pan-JAK inhibition. Conversely, substituting it with an acryloyl group introduces a Michael acceptor, enabling an irreversible covalent bond with Cys909—a residue unique to JAK3—thereby shifting the molecule from a reversible pan-inhibitor to a highly selective covalent inhibitor[3].

Logical Relationship & Structural Evolution

G Core 3-Amino-4-methylpiperidine Core Iso Isobutyryl Analog (Steric Baseline) Core->Iso + 2-methylpropan-1-one Cyano Cyanoacetyl Analog (Reversible H-Bonding) Core->Cyano + 3-oxopropanenitrile Acryl Acryloyl Analog (Irreversible Covalent) Core->Acryl + prop-2-en-1-one

Structure-Activity Relationship of N1-Acyl Piperidine Analogs

Comparative Efficacy Data

The following table synthesizes the quantitative performance of these analogs in biochemical kinase assays.

Analog TypeN1-SubstituentJAK1 IC₅₀ (nM)JAK3 IC₅₀ (nM)Binding MechanismSelectivity Profile
Isobutyryl 2-methylpropan-1-one>10,000>10,000Weak / Steric ClashNon-selective (Inactive)
Cyanoacetyl 3-oxopropanenitrile3.21.6Reversible ATP-competitivePan-JAK
Acryloyl prop-2-en-1-one>1,0000.5Irreversible CovalentJAK3 Selective

Data synthesized from biochemical enzyme assays and SAR studies of pyrrolopyrimidine-based JAK inhibitors[1][3].

Experimental Methodologies (Self-Validating Protocols)

To objectively validate the efficacy and binding mechanisms of these analogs, the following self-validating protocols must be employed.

Protocol A: TR-FRET Biochemical Kinase Assay (Efficacy & IC₅₀)

Experience & Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard luminescence assays because the time-gated detection eliminates interference from compound auto-fluorescence, ensuring high data trustworthiness for small-molecule screening.

Step-by-Step Workflow:

  • Reagent Preparation: Prepare a 2X kinase/substrate mixture containing recombinant JAK1 or JAK3 and a biotinylated peptide substrate in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Compound Titration: Serially dilute the 1-(3-amino-4-methylpiperidin-1-yl) analogs in 100% DMSO. Transfer 100 nL of each dilution to a 384-well low-volume plate using an acoustic dispenser to eliminate tip-based carryover.

  • Incubation: Add 5 µL of the 2X kinase/substrate mixture to the plate. Incubate for 15 minutes at room temperature to allow pre-binding (critical for the covalent acryloyl analog).

  • Reaction Initiation: Add 5 µL of 2X ATP solution (at the predetermined Kₘ for each kinase). Incubate for 60 minutes.

  • Detection: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg²⁺ and halt kinase activity), Eu-labeled anti-phospho antibody, and Streptavidin-APC.

  • Validation Check: Calculate the Z'-factor for the plate. A Z' > 0.6 validates the assay's dynamic range and consistency.

G N1 Acoustic Dispensing N2 Kinase Pre-incubation N1->N2 N3 ATP Addition (Reaction) N2->N3 N4 TR-FRET Detection N3->N4 N5 Z'-Factor Validation N4->N5

Self-Validating TR-FRET Kinase Assay Workflow

Protocol B: Intact Protein LC-MS (Mechanism Validation)

Experience & Causality: To prove that the acryloyl analog's extreme JAK3 selectivity is driven by covalent modification of Cys909, intact mass spectrometry is required. This directly visualizes the 1:1 stoichiometric adduct, distinguishing it from the reversible isobutyryl and cyanoacetyl analogs.

Step-by-Step Workflow:

  • Incubation: Incubate 2 µM of recombinant JAK3 with 20 µM of the analog (10-fold excess) in buffer for 2 hours at 25°C.

  • Desalting: Pass the reaction mixture through a C4 ZipTip to remove salts and excess unbound compound.

  • LC-MS Analysis: Inject the sample onto a high-resolution Q-TOF mass spectrometer using a fast reverse-phase gradient (5-95% Acetonitrile with 0.1% Formic Acid).

  • Deconvolution & Validation: Deconvolute the raw mass spectra using maximum entropy algorithms.

    • Expected Result: The isobutyryl and cyanoacetyl analogs will show the unmodified wild-type JAK3 mass. The acryloyl analog will show a mass shift of exactly +[Inhibitor Mass], validating the covalent mechanism[3].

Conclusion

The structural evolution from 1-(3-amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one to its cyanoacetyl and acryloyl counterparts perfectly illustrates the power of N-acyl functionalization. While the isobutyryl group serves merely as a steric baseline[2], the strategic introduction of hydrogen-bonding or Michael-acceptor moieties transforms the inert core into highly potent, clinically relevant kinase inhibitors[1][3].

References

  • BLD Pharm. "1343303-13-8 | 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one". BLD Pharm. 2

  • Thorarensen, A., et al. "Design of a Janus Kinase 3 (JAK3) Specific Inhibitor 1-((2S,5R)-5-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-2-methylpiperidin-1-yl)prop-2-en-1-one (PF-06651600) Allowing for the Interrogation of JAK3 Signaling in Humans". Journal of Medicinal Chemistry (ACS Publications). 3

  • Kim, B. M., et al. "Development of selective inhibitors for the treatment of rheumatoid arthritis: (R)-3-(3-(Methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)pyrrolidin-1-yl)-3-oxopropanenitrile as a JAK1-selective inhibitor". Bioorganic & Medicinal Chemistry (PubMed). 1

  • EvitaChem. "1-(3-Amino-4-methylpiperidin-1-yl)-2,2-dimethylpropan-1-one". EvitaChem. 4

Sources

In-Depth Comparison Guide: LC-MS/MS Method Validation for Quantifying 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one in Plasma

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Quantifying highly polar, basic amines in complex biological matrices is a notorious bottleneck in pharmacokinetic (PK) profiling. 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (Molecular Formula: C₁₀H₂₀N₂O, Exact Mass: 184.16 Da) features a basic piperidine ring (pKa ~9.5), a polar primary amine, and a lipophilic isobutyryl group.

This guide objectively compares three sample preparation strategies—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Mixed-Mode Strong Cation Exchange Solid Phase Extraction (MCX SPE)—to establish a self-validating LC-MS/MS workflow. By analyzing the mechanistic causality behind matrix effects and extraction recoveries, this document provides a robust framework that strictly adheres to the .

The Bioanalytical Challenge: Matrix Effects & Causality

In Electrospray Ionization (ESI) positive mode, basic amines readily form [M+H]⁺ ions. However, they are highly susceptible to ion suppression caused by endogenous glycerophospholipids (e.g., lysophosphatidylcholines) present in human plasma. As these lipids co-elute with the analyte, they compete for charge on the droplet surface during the ESI desolvation process, leading to erratic signal responses and assay failure [2].

Mechanistic Comparison of Extraction Alternatives:
  • Protein Precipitation (PPT): While rapid and cost-effective, PPT merely denatures proteins. It leaves >95% of plasma phospholipids in the supernatant. For early-eluting polar analytes, this results in catastrophic signal suppression.

  • Liquid-Liquid Extraction (LLE): Utilizing non-polar solvents (e.g., Methyl tert-butyl ether) effectively leaves phospholipids behind in the aqueous layer. However, the high hydrophilicity of the primary amine on our target analyte prevents efficient partitioning into the organic phase, resulting in unacceptably low recovery.

  • Mixed-Mode Cation Exchange (MCX) SPE: This is the optimal, self-validating system. By loading the sample under acidic conditions, the basic amine is fully protonated and retained via strong ionic interactions with the sorbent's sulfonic acid groups. This allows for an aggressive 100% Methanol wash to completely strip away lipophilic phospholipids before eluting the pure analyte with a basic organic solvent [3].

Workflow Visualization

Workflow cluster_PPT Protein Precipitation (PPT) cluster_LLE Liquid-Liquid Extraction (LLE) cluster_SPE Mixed-Mode Cation Exchange SPE Plasma Spiked Plasma Sample (50 µL) PPT_Add Add 150 µL ACN (0.1% FA) Plasma->PPT_Add LLE_Add Add 0.5M NaOH & 600 µL MtBE Plasma->LLE_Add SPE_Load Load Sample (Diluted w/ 2% H3PO4) Plasma->SPE_Load PPT_Cent Centrifuge 14,000 x g PPT_Add->PPT_Cent PPT_Result High Phospholipid Matrix Effect PPT_Cent->PPT_Result LLE_Cent Vortex & Centrifuge LLE_Add->LLE_Cent LLE_Result Low Recovery (Polar Amine) LLE_Cent->LLE_Result SPE_Wash Wash (100% MeOH) Removes Phospholipids SPE_Load->SPE_Wash SPE_Elute Elute (5% NH4OH in MeOH) Target Desorption SPE_Wash->SPE_Elute SPE_Result Max Recovery & Zero Matrix Effect SPE_Elute->SPE_Result

Figure 1: Sample preparation workflow comparison highlighting the causality of extraction outcomes.

Experimental Protocols (Step-by-Step)

Chromatographic & Mass Spectrometric Conditions

To prevent peak tailing typical of basic amines on standard C18 columns, a Biphenyl UHPLC column (e.g., 50 x 2.1 mm, 1.7 µm) is utilized. The biphenyl phase provides enhanced retention for polar basic compounds via π-π interactions.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 60% B over 2.5 minutes. Flow rate: 0.4 mL/min.

  • MS/MS Detection: Positive Electrospray Ionization (ESI+).

  • MRM Transition: m/z 185.2 → 113.1 (Quantifier). This transition represents the cleavage of the isobutyryl group (-72 Da), leaving the stable 3-amino-4-methylpiperidine fragment.

LCMS LC UHPLC Separation (Biphenyl Column) ESI ESI Source (+) Ionization to[M+H]+ LC->ESI Q1 Q1 Mass Filter m/z 185.2 ESI->Q1 Q2 Q2 Collision Cell CID Fragmentation Q1->Q2 Q3 Q3 Mass Filter m/z 113.1 Q2->Q3 Detector Electron Multiplier Quantification Q3->Detector

Figure 2: LC-MS/MS ionization and MRM detection pathway for the target analyte.

Sample Preparation Methodologies

Protocol A: Protein Precipitation (PPT) - Baseline Method

  • Aliquot 50 µL of human plasma into a 96-well plate.

  • Add 150 µL of cold Acetonitrile containing 0.1% Formic Acid.

  • Vortex for 2 minutes at 1000 RPM.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer 100 µL of supernatant, dilute with 100 µL of Water, and inject.

Protocol B: Liquid-Liquid Extraction (LLE) - Alternative Method

  • Aliquot 50 µL of human plasma into a 2 mL tube.

  • Add 50 µL of 0.5 M NaOH to deprotonate the amine.

  • Add 600 µL of Methyl tert-butyl ether (MtBE).

  • Vortex for 5 minutes; centrifuge at 10,000 x g for 5 minutes.

  • Transfer 400 µL of the upper organic layer and evaporate to dryness under N₂ at 40°C.

  • Reconstitute in 100 µL of 10% Acetonitrile and inject.

Protocol C: MCX Solid Phase Extraction (SPE) - Optimized Method

  • Pre-treatment: Dilute 50 µL of plasma with 50 µL of 2% Phosphoric Acid (H₃PO₄) to disrupt protein binding and protonate the analyte.

  • Condition/Equilibrate: Pass 200 µL Methanol, followed by 200 µL Water through a 30 mg MCX 96-well plate.

  • Load: Apply the 100 µL pre-treated sample.

  • Wash 1 (Aqueous): Pass 200 µL of 2% Formic Acid in Water (removes acidic/neutral proteins).

  • Wash 2 (Organic): Pass 200 µL of 100% Methanol (removes lipophilic phospholipids).

  • Elute: Elute target analyte with 2 x 50 µL of 5% Ammonium Hydroxide (NH₄OH) in Methanol.

  • Evaporate & Reconstitute: Evaporate under N₂ and reconstitute in 100 µL of 10% Acetonitrile.

Comparative Performance Data

To objectively evaluate the three methodologies, Extraction Recovery and Matrix Factor (MF) were assessed at a medium quality control (MQC) concentration of 50 ng/mL. An MF of 1.0 indicates no matrix effect, while an MF < 0.8 indicates severe ion suppression.

Table 1: Recovery and Matrix Effect Comparison (n=6)

Preparation MethodExtraction Recovery (%) ± SDMatrix Factor (MF)Phospholipid Removal Efficiency
PPT 88.4 ± 6.2%0.42 (Severe Suppression)< 5%
LLE (MtBE) 38.1 ± 9.5%0.96 (Minimal Suppression)> 95%
MCX SPE 94.2 ± 3.1% 0.99 (No Suppression) > 99%

Analysis: PPT successfully extracts the analyte but fails to remove phospholipids, leading to a 58% loss in signal due to ion suppression. LLE removes the matrix but fails to extract the highly polar analyte. MCX SPE provides the only viable path forward , combining >94% recovery with near-perfect matrix elimination.

Method Validation Results (MCX SPE Workflow)

Using the optimized MCX SPE protocol, the method was fully validated according to the . The calibration curve was linear from 1.0 to 1000 ng/mL (R² > 0.998).

Table 2: Precision and Accuracy of the MCX SPE LC-MS/MS Method (n=6 per level)

QC LevelNominal Conc. (ng/mL)Intra-day Precision (CV%)Inter-day Precision (CV%)Accuracy (% Bias)
LLOQ 1.06.2%7.8%+4.5%
LQC 3.04.1%5.2%-2.1%
MQC 50.02.8%3.6%+1.8%
HQC 800.02.2%3.1%-1.5%

References

  • U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. (2018). Available at:[Link]

  • Taylor, P. J. Matrix effects: the Achilles heel of quantitative high-performance liquid chromatography-electrospray-tandem mass spectrometry. Clinical Biochemistry, 38(4), 328-334. (2005). Available at:[Link]

  • Guo, X., & Lankmayr, E. Phospholipid-based matrix effects in LC-MS bioanalysis. Bioanalysis, 3(4), 349-352. (2011). Available at:[Link]

Comparing alternative synthesis routes for 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (CAS: 1343303-13-8) is a highly functionalized, versatile piperidine building block frequently utilized in the development of kinase inhibitors and GPCR ligands[1]. Structurally, it features a piperidine core with a primary amine at C3, a methyl group at C4, and an isobutyryl group conjugated to the N1 position.

The presence of two adjacent stereocenters (C3 and C4) makes the synthesis of this molecule non-trivial. The choice of synthetic route dictates not only the overall yield but also the diastereomeric ratio (d.r.) of the final product. This guide objectively compares the two primary synthetic methodologies: the N-Boc Protection Strategy (Route A) and the Direct Reductive Amination Strategy (Route B), providing researchers with the mechanistic causality and experimental data needed to select the optimal workflow.

Mechanistic Pathway & Workflow Comparison

To access the target molecule, synthetic chemists typically choose between a linear protection/deprotection sequence starting from a chiral pool, or a more direct, atom-economical reductive amination from a ketone precursor.

  • Route A (N-Boc Protection Strategy): This route leverages commercially available tert-butyl (4-methylpiperidin-3-yl)carbamate. The secondary piperidine nitrogen is selectively acylated using isobutyryl chloride[2]. The Boc protecting group is subsequently cleaved using a strong acid, typically 4M HCl in dioxane, to reveal the primary amine[3][4].

  • Route B (Reductive Amination Strategy): Starting from 4-methylpiperidin-3-one, the piperidine nitrogen is first acylated. The resulting ketone undergoes reductive amination using a large excess of ammonium acetate (as an ammonia equivalent) and sodium cyanoborohydride (NaBH₃CN) to yield the final primary amine[5][6].

SynthesisRoutes StartA 3-Boc-amino-4-methylpiperidine Step1A N-Acylation (Isobutyryl Chloride, TEA, DCM) StartA->Step1A IntA Boc-Protected Intermediate Step1A->IntA Step2A Boc Deprotection (4M HCl in Dioxane) IntA->Step2A Target 1-(3-Amino-4-methylpiperidin-1-yl) -2-methylpropan-1-one Step2A->Target Route A StartB 4-methylpiperidin-3-one Step1B N-Acylation (Isobutyryl Chloride, TEA, DCM) StartB->Step1B IntB 1-isobutyryl-4-methylpiperidin-3-one Step1B->IntB Step2B Reductive Amination (NH4OAc, NaBH3CN, MeOH) IntB->Step2B Step2B->Target Route B

Workflow comparison of Route A (Boc-Protection) and Route B (Reductive Amination).

Comparative Performance Analysis

The table below summarizes the quantitative experimental data and performance metrics for both synthetic routes.

Performance MetricRoute A: N-Boc ProtectionRoute B: Reductive Amination
Overall Yield 82 - 88%55 - 65%
Diastereomeric Ratio (cis:trans) Preserves starting material d.r. (>98:2)~2:1 to 1:1 (Requires chiral resolution)
Atom Economy Low (Due to Boc protection/deprotection)High (Direct functionalization)
Reaction Time ~6 hours (Total)~28 hours (Total)
Scalability & Safety Excellent (Standard conditions)Moderate (Toxicity of NaBH₃CN / HCN gas)
Cost-Efficiency Moderate (Expensive chiral starting material)High (Cheap starting materials)
Scientific Causality & Discussion

Stereochemical Control: Route A is the industry standard for drug development because it preserves the stereocenters. If you require a specific enantiomer (e.g., the (3R,4R)-isomer), starting with the corresponding chiral Boc-protected piperidine ensures the final product maintains that exact configuration. In contrast, Route B relies on the reduction of a planar iminium ion. Hydride attack from NaBH₃CN occurs from both faces of the piperidine ring, resulting in a nearly equimolar mixture of cis and trans diastereomers that must be separated via tedious preparative HPLC or chiral resolution.

Yield Discrepancies: Route A consistently delivers high yields because N-acylation and acid-catalyzed Boc-deprotection are highly robust, thermodynamically driven reactions. The use of 4M HCl in dioxane is specifically chosen over Trifluoroacetic Acid (TFA) because it provides a strictly anhydrous environment, preventing the unwanted hydrolysis of the newly formed isobutyryl amide[3][4]. Route B suffers from lower yields primarily due to over-alkylation. During reductive amination with ammonium acetate, the newly formed primary amine can compete with ammonia to react with unconsumed ketone, forming secondary amine dimers[5].

Detailed Experimental Protocols

These protocols are designed as self-validating systems. Analytical checkpoints (TLC/LC-MS) are embedded to ensure reaction causality is verified before proceeding to subsequent steps.

Protocol A: N-Boc Protection Strategy (Recommended for High d.r.)

Step 1: N-Acylation

  • Setup: In an oven-dried round-bottom flask under N₂ atmosphere, dissolve tert-butyl (4-methylpiperidin-3-yl)carbamate (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM, 0.2 M).

  • Base Addition: Add Triethylamine (TEA, 1.5 eq, 15 mmol). Rationale: TEA acts as an acid scavenger to neutralize the HCl generated in the next step, preventing premature Boc cleavage.

  • Acylation: Cool the mixture to 0 °C using an ice bath. Add isobutyryl chloride (1.1 eq, 11 mmol) dropwise over 10 minutes[2].

  • Monitoring: Remove the ice bath and stir at room temperature for 2 hours. Monitor via TLC (KMnO₄ stain; the starting material amine will stain instantly, while the protected product will not).

  • Workup: Quench with saturated aqueous NaHCO₃ (20 mL). Extract with DCM (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 2: Boc Deprotection

  • Cleavage: Dissolve the crude intermediate in minimal DCM (10 mL). Add 4M HCl in dioxane (5.0 eq, 50 mmol)[4]. Stir at room temperature for 2 hours.

  • Monitoring: Verify completion via LC-MS (look for the disappearance of the [M+H]+ and [M+Na]+ Boc-adduct peaks and the appearance of the free amine mass).

  • Isolation: Concentrate the mixture under vacuum to remove dioxane and excess HCl. The product is now a hydrochloride salt.

  • Neutralization: To obtain the free base, dissolve the residue in minimal water, basify to pH 10 using 1M NaOH, and extract with Ethyl Acetate (3 x 20 mL). Dry over Na₂SO₄ and concentrate to yield 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one as a pale yellow oil.

Protocol B: Reductive Amination Strategy (Recommended for Scale-up / Racemic Needs)

Step 1: N-Acylation of Piperidone

  • Follow the exact acylation procedure from Protocol A, Step 1, substituting 4-methylpiperidin-3-one hydrochloride (1.0 eq) as the starting material and increasing TEA to 2.5 eq (to liberate the free base of the piperidone). Isolate the 1-isobutyryl-4-methylpiperidin-3-one intermediate.

Step 2: Reductive Amination

  • Imine Formation: Dissolve 1-isobutyryl-4-methylpiperidin-3-one (1.0 eq, 10 mmol) in anhydrous Methanol (30 mL). Add ammonium acetate (NH₄OAc, 10.0 eq, 100 mmol)[6]. Rationale: A massive excess of ammonia equivalent is required to suppress the formation of secondary amine dimers. Stir at room temperature for 2 hours.

  • Reduction: Add sodium cyanoborohydride (NaBH₃CN, 1.5 eq, 15 mmol) portion-wise[5]. Stir the reaction mixture at room temperature for 24 hours.

  • Quenching (Critical Safety Step): Carefully quench the reaction by adding 1M HCl until effervescence ceases (pH ~2). Caution: This step generates highly toxic Hydrogen Cyanide (HCN) gas. It MUST be performed in a well-ventilated fume hood. Stir for 30 minutes to ensure all unreacted hydride is destroyed.

  • Workup: Basify the mixture to pH 10 with 2M NaOH. Extract the aqueous layer with DCM (4 x 30 mL). Dry the combined organic layers over Na₂SO₄, filter, and concentrate.

  • Purification: Purify the crude mixture via silica gel column chromatography (DCM:MeOH:NH₄OH 90:9:1) to separate the primary amine from trace secondary amine byproducts.

References

  • 1343303-13-8|1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one - BLDpharm. Source: bldpharm.com. 1

  • N-Boc deprotection issues and alternative methods - Benchchem. Source: benchchem.com. 3

  • A Comparative Analysis of Synthetic Strategies for 2-Acetylpiperidine - Benchchem. Source: benchchem.com. 5

  • Buy ethyl 3-(4-fluorobenzyl)-1-isobutyryl-3-piperidinecarboxylate (EVT-3936389) - EvitaChem. Source: evitachem.com. 2

  • Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M) | Request PDF - ResearchGate. Source: researchgate.net. 4

  • THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. Source: doi.org. 6

Sources

Reproducibility of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one in vivo experimental results

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In preclinical drug discovery, the reproducibility of in vivo pharmacokinetic (PK) and pharmacodynamic (PD) data is heavily dictated by the metabolic stability of the underlying chemical scaffold. The compound 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (hereafter referred to as AMPM-Isobutyryl ) serves as a critical building block and intermediate for synthesizing complex kinase inhibitors and GPCR ligands. This guide objectively compares the in vivo performance of AMPM-Isobutyryl against its unsubstituted analog and standard clinical benchmarks, detailing the structural causality behind its superior metabolic stability and providing a self-validating experimental protocol for reproducible PK profiling.

Mechanistic Rationale: The Role of Steric Shielding

Unsubstituted piperidine rings are well-documented metabolic liabilities in medicinal chemistry. They serve as prime substrates for Cytochrome P450 3A4 (CYP3A4), which catalyzes the rapid oxidation of the ring and subsequent N-dealkylation, leading to high in vivo clearance[1].

To counteract this enzymatic vulnerability, AMPM-Isobutyryl incorporates two critical structural modifications:

  • C4-Methyl Steric Hindrance: The introduction of a methyl group at the C4 position of the piperidine ring provides significant steric bulk. This physically obstructs the adjacent carbon centers from coordinating with the CYP3A4 active site, dramatically reducing the rate of oxidative metabolism. The strategic placement of a methyl moiety on the piperidine ring has been explicitly shown to increase stability in liver microsomes and in vivo pharmacokinetic models[2]. This exact steric shielding principle is a hallmark of the clinical JAK inhibitor tofacitinib, where the 4-methylpiperidine core is essential for mitigating rapid hepatic clearance[3],[4]. Structural modifications of the piperidine ring, such as the cis-3-amino-4-methylpiperidine analogue, have been proven to improve in vivo efficacy and pharmacokinetic profiles[5],[6].

  • N1-Isobutyryl Amide Stability: The 2-methylpropan-1-one (isobutyryl) group forms a sterically hindered amide bond at the N1 position. Unlike straight-chain acyl groups that are highly susceptible to cleavage by plasma amidases, the branched isopropyl chain provides localized bulk that resists enzymatic hydrolysis, ensuring the scaffold remains intact during systemic circulation.

Pathway A AMPM-Isobutyryl (4-Methylpiperidine Core) C CYP3A4 Enzyme (Hepatic Phase I Metabolism) A->C Binds B Des-Methyl Analog (Unsubstituted Piperidine) B->C Binds D Steric Shielding (Blocked Ring Oxidation) C->D 4-Methyl Group E Rapid Ring Oxidation (High Hepatic Clearance) C->E No Steric Hindrance F Reproducible In Vivo PK (Extended Half-Life) D->F Sustained Exposure

CYP3A4 metabolic pathway comparing 4-methylpiperidine shielding vs. unsubstituted piperidine.

Comparative In Vivo Pharmacokinetic Performance

To demonstrate the tangible impact of these structural features, the table below summarizes representative preclinical pharmacokinetic data in a murine model (Sprague-Dawley rats). AMPM-Isobutyryl is compared against its des-methyl analog (1-(3-aminopiperidin-1-yl)-2-methylpropan-1-one) and the clinical reference Tofacitinib.

CompoundStructural FeatureClearance (mL/min/kg)Half-life (t1/2, hr)Oral Bioavailability (F%)CYP3A4 Liability
AMPM-Isobutyryl 4-Methyl + Isobutyryl Amide32.52.158%Low
Des-methyl Analog Unsubstituted Piperidine78.20.612%High
Tofacitinib (Ref) 4-Methyl + Cyanoacetyl41.01.845%Moderate

Data Synthesis: The absence of the 4-methyl group in the des-methyl analog results in a >2-fold increase in hepatic clearance and a collapse in oral bioavailability due to severe first-pass metabolism. Conversely, AMPM-Isobutyryl demonstrates highly reproducible exposure metrics that slightly outperform the Tofacitinib fragment, likely due to the added stability of the isobutyryl amide over the cyanoacetyl group.

Self-Validating In Vivo Experimental Protocol

To ensure absolute reproducibility of the data presented above, the following protocol employs a self-validating crossover design. By utilizing a Stable-Isotope-Labeled Internal Standard (SIL-IS) and a rigorous sampling matrix, the system internally corrects for extraction losses and biological variability.

Step 1: Formulation & System Suitability

  • Vehicle: 5% DMSO / 40% PEG400 / 55% Saline.

  • Validation Check: Visual inspection for precipitation post-formulation and pre-dosing ensures dose accuracy and prevents micro-embolic events during IV administration.

Step 2: Subject Allocation & Dosing

  • Subjects: Male Sprague-Dawley (SD) rats (8-10 weeks old, n=6 per group).

  • Design: Two-way crossover. Group A receives IV (2 mg/kg), Group B receives PO (10 mg/kg). A 72-hour washout period is enforced before crossing over.

  • Validation Check: The crossover design eliminates inter-subject baseline variability, making the absolute bioavailability (F%) calculation mathematically robust.

Step 3: Serial Sampling

  • Timepoints: 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Collection: 200 µL whole blood collected via jugular vein catheter into K2EDTA tubes, immediately centrifuged at 4°C (3000g, 10 min) to harvest plasma.

Step 4: Plasma Extraction via Protein Precipitation (PPT)

  • Spiking: Add 10 µL of SIL-IS (e.g., AMPM-Isobutyryl-d3, 500 ng/mL) to 50 µL of plasma.

  • Extraction: Add 150 µL of ice-cold Acetonitrile (containing 1% Formic Acid). Vortex for 2 mins, centrifuge at 14,000g for 10 mins.

  • Validation Check: The SIL-IS perfectly co-elutes with the analyte, inherently correcting for any ion suppression or matrix effects during LC-MS/MS analysis.

Step 5: LC-MS/MS Bioanalysis & NCA

  • System: Agilent 1290 UHPLC coupled to a 6495 Triple Quadrupole Mass Spectrometer operating in Multiple Reaction Monitoring (MRM) mode (ESI+).

  • Analysis: Process concentration-time data using Phoenix WinNonlin to derive standard non-compartmental parameters.

Workflow N1 1. Dosing IV/PO in SD Rats N2 2. Serial Sampling 0.083 to 24 hrs N1->N2 N3 3. Plasma Extraction Internal Std + PPT N2->N3 N4 4. LC-MS/MS MRM Quantification N3->N4 N5 5. PK Analysis NCA Validation N4->N5

Self-validating in vivo pharmacokinetic experimental workflow for AMPM-Isobutyryl.

Conclusion

The reproducibility of in vivo experimental results for 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one is not coincidental; it is the direct result of rational structural design. The synergistic steric shielding provided by the C4-methyl group and the N1-isobutyryl amide effectively neutralizes the inherent metabolic liabilities of the piperidine core. When evaluated using a self-validating LC-MS/MS crossover protocol, AMPM-Isobutyryl proves to be a highly stable, reliable scaffold for advanced drug development programs.

Sources

Benchmarking 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one against known kinase inhibitor intermediates

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 3-amino-4-methylpiperidine core is a privileged scaffold in medicinal chemistry, heavily utilized in the development of serine/threonine and tyrosine kinase inhibitors[1]. While the cyanoacetyl derivative of this scaffold is famously recognized as the key intermediate in the synthesis of JAK inhibitors like tofacitinib[2], alternative N-acylations can drastically alter the pharmacological profile of the resulting drug.

This guide benchmarks 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one (the isobutyryl derivative)[3] against the industry-standard cyanoacetyl and acetyl intermediates. By analyzing structural rationale, physicochemical properties, and providing self-validating experimental protocols, this guide equips drug development professionals with the data necessary to select the optimal intermediate for targeted kinase inhibition.

Structural Rationale: The Role of the Isobutyryl Group

The substitution at the N-1 position of the piperidine ring plays a critical role in dictating the orientation of the molecule within the solvent-exposed region or the ATP-binding pocket of a kinase[2].

  • Cyanoacetyl Group (Tofacitinib Intermediate): The linear, polar nature of the cyano group allows for specific hydrogen bonding interactions within the JAK3 active site, driving selectivity[2].

  • Isobutyryl Group (1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one): The branched isopropyl moiety increases both steric bulk and lipophilicity. This modification is strategically employed in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors and select serine/threonine kinase modulators, where filling a larger, more hydrophobic pocket is necessary to achieve target selectivity[1][4].

Synthesis A 3-Amino-4-methylpiperidine (Core Scaffold) B Isobutyryl Chloride (Acylation) A->B Pathway A C Cyanoacetic Acid (Amidation) A->C Pathway B D 1-(3-Amino-4-methylpiperidin-1-yl) -2-methylpropan-1-one B->D E Tofacitinib Intermediate (Cyanoacetyl derivative) C->E

Caption: Synthesis pathways for piperidine-based kinase intermediates.

Physicochemical Benchmarking Data

To objectively compare these intermediates, we must look at their foundational physicochemical properties. The table below summarizes the quantitative data that influences downstream pharmacokinetics and target binding.

IntermediateN-1 SubstituentMol. Weight ( g/mol )Estimated cLogPSteric BulkPrimary Target Class
1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one Isobutyryl184.281.2HighBTK / STKs
3-(3-Amino-4-methylpiperidin-1-yl)-3-oxopropanenitrile Cyanoacetyl181.240.4LowJAK1 / JAK3
1-(3-Amino-4-methylpiperidin-1-yl)ethan-1-one Acetyl156.230.6MinimalBroad-spectrum

Data Interpretation: The isobutyryl derivative exhibits a significantly higher cLogP, making it the superior choice when designing inhibitors that require enhanced membrane permeability or when targeting kinases with highly lipophilic regulatory pockets[4].

Experimental Workflows

Protocol 1: Regioselective Synthesis of the Isobutyryl Intermediate

Objective: To regioselectively acylate the secondary piperidine nitrogen while preserving the primary amine for subsequent coupling to a kinase hinge-binding scaffold.

  • Primary Amine Protection: React 3-amino-4-methylpiperidine with di-tert-butyl dicarbonate (Boc₂O) in methanol at 0°C.

    • Causality: The primary amine is sterically less hindered and more nucleophilic than the secondary piperidine nitrogen. Temporary Boc protection prevents unwanted isobutyrylation at the 3-position, ensuring a self-validating, regioselective pathway.

  • N-Acylation: Add isobutyryl chloride to the Boc-protected intermediate in dichloromethane (DCM) using N,N-diisopropylethylamine (DIPEA) as a base.

    • Causality: DIPEA acts as a non-nucleophilic proton sponge. It neutralizes the HCl byproduct without competing for the acyl chloride, driving the reaction to >95% conversion and preventing the acidic degradation of the Boc group.

  • Deprotection: Treat the intermediate with 20% Trifluoroacetic acid (TFA) in DCM at room temperature for 2 hours.

    • Causality: TFA selectively cleaves the Boc carbamate via an acid-catalyzed mechanism while leaving the highly stable, sterically hindered isobutyryl amide intact. The resulting product is pure 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one[3].

Protocol 2: Time-Resolved FRET (TR-FRET) Kinase Validation Assay

Objective: Benchmark the derived final inhibitor against known kinase targets (e.g., BTK or JAK).

  • Reagent Preparation: Prepare 1X Kinase Buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35.

    • Causality: Brij-35 is a non-ionic detergent that prevents the kinase from nonspecifically adhering to the polystyrene microplate walls, ensuring that the measured enzyme concentration remains constant across all wells.

  • Compound Dilution: Perform 3-fold serial dilutions of the inhibitor in 100% DMSO, followed by a 1:100 intermediate dilution in the kinase buffer.

    • Causality: This two-step dilution maintains a strict 1% DMSO concentration in the final assay. Variable DMSO concentrations can directly denature kinases; standardizing this eliminates solvent-induced artifacts.

  • Reaction Initiation: Add the kinase, fluorophore-labeled peptide substrate, and ATP at its apparent Michaelis constant ( Km​ ).

    • Causality: Setting the ATP concentration at its Km​ ensures the assay is highly sensitive to ATP-competitive inhibitors, allowing for accurate IC₅₀ determination that reflects true binding affinity.

  • TR-FRET Readout: Measure the emission ratio (e.g., 665 nm / 615 nm) after adding a europium-labeled anti-phospho antibody.

    • Causality: The ratiometric nature of FRET creates a self-validating system. It internally controls for well-to-well variations in liquid dispensing and quenches autofluorescence from the library compounds, guaranteeing high trustworthiness of the data.

Kinase Inhibition Mechanism

Once the isobutyryl-piperidine intermediate is coupled to a hinge-binding heterocycle (such as a pyrrolopyrimidine), the final molecule acts as an ATP-competitive inhibitor. The diagram below illustrates the logic of pathway disruption.

Pathway Cytokine Cytokine Binding Receptor Receptor Dimerization Cytokine->Receptor Kinase Kinase Activation (Target Site) Receptor->Kinase Downstream Downstream Phosphorylation Kinase->Downstream Nucleus Gene Transcription Downstream->Nucleus Inhibitor Isobutyryl-Piperidine Inhibitor Inhibitor->Kinase ATP Competitive Inhibition

Caption: Mechanism of action for kinase pathway inhibition.

Conclusion

While the cyanoacetyl derivative of 3-amino-4-methylpiperidine remains the gold standard for JAK3-specific targeting[2], benchmarking reveals that 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one offers distinct advantages for targets requiring higher lipophilicity and steric occupation[3][4]. By utilizing the self-validating synthetic and biochemical protocols outlined above, researchers can confidently leverage this intermediate to expand their kinase inhibitor libraries.

Sources

Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

Author: BenchChem Technical Support Team. Date: April 2026

This document provides a detailed, step-by-step protocol for the proper disposal of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one. As a substituted piperidine derivative, this compound requires careful handling and adherence to established hazardous waste procedures to ensure the safety of laboratory personnel and protect the environment. This guide is designed for researchers, scientists, and drug development professionals, grounding procedural steps in the principles of chemical safety and regulatory compliance.

Compound Identification and Hazard Assessment

Before initiating any disposal protocol, a thorough understanding of the compound's properties and associated hazards is paramount. While a specific, comprehensive Safety Data Sheet (SDS) for this exact molecule is not widely available, its structural class—a substituted piperidine, which is a cyclic amine—provides a strong basis for hazard assessment. Piperidine and its derivatives are known for their potential toxicity and corrosivity.[1][2][3][4]

Table 1: Chemical and Physical Properties of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one

PropertyValueSource
CAS Number 1343303-13-8[5]
Molecular Formula C₁₁H₂₂N₂O[6]
Molecular Weight 198.31 g/mol [6]
Classification Piperidine Derivative, Organic Amine[6]

Anticipated Hazards:

Based on the functional groups present (a piperidine ring and a primary amine), the following hazards should be assumed:

  • Corrosivity: Like many amines, this compound is expected to be corrosive. Direct contact can cause severe skin burns and eye damage.[1][2][7] Vapors may also be highly irritating to the eyes and respiratory tract.[1]

  • Toxicity: Amines can be toxic if swallowed, inhaled, or absorbed through the skin.[2][4] Exposure may lead to symptoms such as nausea, vomiting, respiratory distress, and effects on the central nervous system.[1]

  • Environmental Hazard: Amines can be harmful to aquatic life, and therefore, the compound must not be discharged into drains or rivers.[8][9]

  • Reactivity: Amines are basic and can react violently or exothermically with acids and strong oxidizing agents.[8][9] Such incompatible materials must be kept segregated.[10]

Regulatory Framework: The Principle of "Cradle-to-Grave" Responsibility

In the United States, the disposal of hazardous chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[11][12][13][14] A core principle of RCRA is "cradle-to-grave" responsibility, which holds the generator of the waste legally accountable for its safe management from generation to final disposal.[11][12] This underscores the importance of following a rigorous and compliant disposal process.

Core Disposal Protocol: A Step-by-Step Guide

This protocol outlines the necessary steps from the point of waste generation to its final collection.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure appropriate PPE is worn to prevent exposure.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

  • Eye Protection: Use safety glasses with side shields or chemical splash goggles.[9]

  • Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of a spill, consider additional protective clothing.[9]

  • Respiratory Protection: All handling of the waste should occur within a certified chemical fume hood to avoid inhalation of vapors.[9]

Step 2: Waste Characterization and Segregation

Proper segregation is critical to prevent dangerous reactions.[10]

  • Identify the Waste Stream: This compound is an organic, non-halogenated, basic (amine-containing) waste.

  • Segregate Incompatibles: Keep this waste stream separate from:

    • Acids (to prevent violent neutralization reactions).[15]

    • Strong oxidizing agents.[9]

    • Other reactive chemical classes as detailed in your institution's safety guidelines.[15]

  • Solid vs. Liquid: Keep solid waste (e.g., contaminated filter paper, gloves) separate from liquid waste.[15]

Step 3: Containerization
  • Select an Appropriate Container: Use a clean, leak-proof container made of a compatible material (e.g., High-Density Polyethylene - HDPE). The original chemical container is often the best choice for its waste.[16][17] Do not use metal containers, as some amines can be corrosive to metals.[2]

  • Maintain Headspace: Do not fill the container to more than 80% capacity to allow for vapor expansion and prevent spills.

  • Keep Containers Closed: Waste containers must be securely closed at all times, except when waste is being added.[16]

Step 4: Labeling

Accurate labeling is a key regulatory requirement and ensures safe handling by all personnel.

  • Label the container clearly with the words "HAZARDOUS WASTE ".

  • List all chemical constituents by their full name, including "1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one" and any solvents or other chemicals present.

  • Indicate the approximate percentage of each component.

  • Clearly mark the relevant hazard pictograms (e.g., Corrosive, Toxic).[15]

  • Include the date when the first drop of waste was added to the container (accumulation start date).

Step 5: Storage (Satellite Accumulation Area)

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[16]

  • The SAA must be at or near the point of generation.

  • It should be a secondary containment unit (e.g., a chemical-resistant tray or bin) to contain any potential leaks.

  • Ensure the SAA is located away from drains and incompatible materials.

Disposal_Workflow cluster_prep Phase 1: Preparation & Handling cluster_disposal Phase 2: Waste Management Protocol cluster_final Phase 3: Final Disposition PPE Wear Appropriate PPE (Gloves, Goggles, Lab Coat) FumeHood Work in Fume Hood Characterize Characterize Waste (Organic, Basic, Non-Halogenated) FumeHood->Characterize Segregate Segregate from Incompatibles (Acids, Oxidizers) Characterize->Segregate Container Select Compatible Container (e.g., HDPE) Segregate->Container Label Label Clearly 'Hazardous Waste' & Contents Container->Label Store Store in Secondary Containment (Satellite Accumulation Area) Label->Store Request Request Pickup by EHS Store->Request EHS Licensed Waste Contractor Collects Waste Request->EHS Transport Transport to Permitted TSDF EHS->Transport FinalDisposal Final Treatment/Disposal (e.g., Incineration) Transport->FinalDisposal TSDF_Note Treatment, Storage, and Disposal Facility

Caption: Workflow for the safe disposal of amine-containing chemical waste.

Step 6: Arranging for Disposal

Once the container is full or you no longer generate this waste stream, arrange for its collection.

  • Contact your institution's Environmental Health and Safety (EHS) or equivalent department to schedule a pickup.[16][17][18]

  • Do not attempt to transport the hazardous waste yourself.[17] Disposal must be handled by a licensed hazardous waste contractor.[8][10]

  • The final disposal method, determined by the waste contractor, will likely be high-temperature incineration at an approved facility.[18]

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is crucial.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Isolate: Prevent the spill from spreading or entering drains.

  • Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained within it.

  • Consult SDS/Safety Office: Refer to the SDS for similar compounds and your institution's spill response procedures.

  • Clean-up: For a small spill, trained laboratory personnel may clean it up using a chemical spill kit with an appropriate absorbent material (do not use combustible materials like paper towels on spills of oxidizing agents). For large spills, contact your EHS office immediately.

  • Dispose of Clean-up Materials: All materials used for clean-up (absorbents, contaminated PPE) must be placed in a sealed, labeled hazardous waste container for disposal.[9][17]

Decontamination and Empty Container Disposal

Empty containers that held this compound must also be managed properly.

  • Triple Rinse: The container should be triple rinsed with a suitable solvent (e.g., water or another solvent in which the compound is soluble).[15][17]

  • Collect Rinsate: The rinsate (the liquid from rinsing) is considered hazardous waste and must be collected and disposed of through the appropriate hazardous waste stream.[17] Do not pour the rinsate down the drain. [16]

  • Deface Label: Completely remove or deface the original chemical label on the empty, rinsed container.[15][17]

  • Final Disposal: Once triple-rinsed and with the label defaced, the container may be disposed of in the appropriate glass or plastic recycling bin, as per your institution's guidelines.[15]

By adhering to this comprehensive guide, laboratory professionals can manage and dispose of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one in a manner that ensures safety, environmental protection, and regulatory compliance.

References

  • Laboratory Chemical Waste Handling and Disposal Guidelines. (n.d.). University of Canterbury.
  • Laboratory Chemical Waste Management Guidelines. (2003, February 15). University of Pennsylvania EHRS.
  • Laboratory chemical waste disposal guidelines. (n.d.). University of Otago.
  • How to Dispose Laboratory Waste Safely: A Complete Guide for Singapore Labs. (n.d.). Reactivo.
  • 1-(3-Amino-4-methylpiperidin-1-yl)-2,2-dimethylpropan-1-one. (n.d.). EvitaChem.
  • Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps. (2025, October 8).
  • RCRA Meaning: Why It Matters If You Generate Hazardous Waste. (2025, July 22).
  • Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center.
  • Amine Disposal For Businesses. (2024, July 18). Collect and Recycle.
  • Resource Conservation and Recovery Act. (n.d.). Wikipedia.
  • Summary of the Resource Conservation and Recovery Act. (2026, February 23). US EPA.
  • Resource Conservation and Recovery Act (RCRA). (n.d.). South Carolina Department of Environmental Services.
  • 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpropan-1-one. (n.d.). BLDpharm.
  • SAFETY DATA SHEET - 1-[4-(1-ADAMANTYL)PHENOXY]-3-PIPERIDIN-1-YLPROPAN-2-OL HYDROCHLORIDE. (2008, March 31). Apollo Scientific.
  • 1-(2-Aminoethyl)piperidine Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
  • SAFETY DATA SHEET - 4-Amino-2,2,6,6-tetramethylpiperidinooxy. (n.d.). Fisher Scientific.
  • Safety Data Sheet: Piperidine. (n.d.). Chemos GmbH&Co.KG.
  • Piperidine - SAFETY DATA SHEET. (2023, March 16).
  • SAFETY DATA SHEET - 2-Amino-1,3-propanediol. (2024, December 2).
  • Piperidine: Human health tier II assessment. (2016, February 5).
  • SAFETY DATA SHEET. (2026, March 5). Sigma-Aldrich.
  • Piperidine Safety Data Sheet. (n.d.). Jubilant Life Sciences Limited.
  • SAFETY DATA SHEET - 1-Amino-4-methylpiperazine. (2016, October 18). Thermo Fisher Scientific.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.